2-Nitro-3,4-thiophenedicarboxylic acid

• CAS: 932032-15-0

Core Science & Biosynthesis

Electronic properties of 2-Nitro-3,4-thiophenedicarboxylic acid derivatives

An In-Depth Technical Guide to the Electronic Properties of 2-Nitro-3,4-thiophenedicarboxylic Acid Derivatives

Abstract

Thiophene-based organic semiconductors are foundational materials in modern electronics, prized for their chemical stability and tunable electronic properties.[1][2] This guide delves into a specific, highly functionalized class of these materials: 2-Nitro-3,4-thiophenedicarboxylic acid and its derivatives. The introduction of a potent electron-withdrawing nitro group in conjunction with two carboxylic acid moieties presents a unique platform for fine-tuning molecular energy levels. This document provides a comprehensive overview of the synthesis, theoretical underpinnings, and experimental characterization of these compounds, offering researchers and drug development professionals a technical framework for exploring their potential in advanced electronic and sensing applications.

Introduction: Strategic Design of Functional Thiophene Systems

The versatility of the thiophene ring allows for extensive functionalization, enabling precise control over its electronic characteristics, such as the energy of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO).[3][4] This tunability is critical for applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors.[1][5]

The subject of this guide, 2-Nitro-3,4-thiophenedicarboxylic acid, incorporates two key functionalities:

• A Nitro Group (-NO₂): As a strong electron-withdrawing group (EWG), the nitro group significantly lowers the energy levels of both the HOMO and LUMO of the thiophene core.[6] This modification can enhance electron affinity, improve air stability by making the molecule less susceptible to oxidation, and alter its optical absorption properties.

• Dicarboxylic Acid Groups (-COOH): These groups provide multiple advantages. They can improve solubility in polar solvents, offer reactive handles for further chemical modification (e.g., esterification, amidation), and enable interactions with surfaces or other molecules through hydrogen bonding.

By strategically combining these features, we can create a class of materials with a highly tailored electronic profile, paving the way for novel device architectures and applications.

Synthesis Pathway: A Proposed Route

A robust synthesis is the gateway to exploring these materials. While numerous methods exist for synthesizing substituted thiophenes, a plausible and efficient route for the target compound and its derivatives involves a multi-step process.[5][7] The following workflow outlines a logical synthetic strategy, emphasizing reactions known for their reliability and scalability.

Caption: Proposed synthetic workflow for 2-Nitro-3,4-thiophenedicarboxylic acid and its derivatives.

Causality Behind the Synthetic Choices:

• Esterification First: The synthesis begins by converting the commercially available 3,4-thiophenedicarboxylic acid to its dimethyl ester. This is a critical first step because the ester groups are less deactivating to the thiophene ring than the carboxylic acid groups, facilitating a more controlled subsequent electrophilic nitration.

• Controlled Nitration: The nitration of the diester is the cornerstone of this synthesis. The use of a controlled nitrating agent, such as nitric acid in acetic anhydride, is crucial to achieve mono-nitration.[8] The electron-withdrawing ester groups direct the incoming nitro group primarily to the 2-position.

• Hydrolysis and Diversification: Once the nitro-diester is formed, it serves as a versatile intermediate. Alkaline or acidic hydrolysis yields the target 2-Nitro-3,4-thiophenedicarboxylic acid. Alternatively, this intermediate can be used to synthesize a library of derivatives through transesterification or aminolysis, allowing for a systematic study of structure-property relationships.

Theoretical Framework: Computational Insights with Density Functional Theory (DFT)

Before embarking on extensive experimental work, computational modeling provides invaluable predictive insights into the electronic structure of these molecules. Density Functional Theory (DFT) is a powerful tool for this purpose, allowing for the calculation of key electronic parameters.[9][10][11]

Key DFT-Calculated Properties:

• HOMO/LUMO Energies: These frontier molecular orbitals dictate the optoelectronic properties. The HOMO energy relates to the ionization potential (electron-donating ability), while the LUMO energy relates to the electron affinity.

• HOMO-LUMO Gap (ΔE): This energy difference is a theoretical predictor of the optical band gap and influences the wavelength of light the molecule absorbs.

• Molecular Electrostatic Potential (MEP): An MEP map visualizes the charge distribution across the molecule, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

Caption: Effect of electron-withdrawing groups on the frontier molecular orbitals of the thiophene ring.

The strong electron-withdrawing nature of the nitro and carboxyl groups is predicted to significantly lower both HOMO and LUMO energy levels compared to unsubstituted thiophene. This stabilization is desirable for creating n-type or ambipolar organic semiconductors and can increase the material's stability in ambient conditions.

Experimental Characterization: Protocols and Rationale

A multi-technique approach is essential to build a complete and validated picture of the electronic properties.

Caption: Integrated workflow for the experimental characterization of electronic properties.

Cyclic Voltammetry (CV) for Frontier Orbital Energy Estimation

Principle: CV is an electrochemical technique that measures the current response of a material to a cycling potential sweep. It allows for the determination of oxidation and reduction potentials, which can be correlated to the HOMO and LUMO energy levels, respectively.

Step-by-Step Protocol:

• Preparation of Solution: Dissolve a small, precise amount (e.g., 1-5 mM) of the thiophene derivative in a suitable high-purity solvent (e.g., acetonitrile or dichloromethane). The solvent must be able to dissolve the analyte and the supporting electrolyte.

• Supporting Electrolyte: Add a supporting electrolyte, such as 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆), to the solution. Rationale: The electrolyte is essential to ensure conductivity of the solution and minimize the iR drop.

• Cell Assembly: Assemble a three-electrode electrochemical cell:

  • Working Electrode: A glassy carbon or platinum disk electrode.

  • Reference Electrode: A silver/silver chloride (Ag/AgCl) or saturated calomel electrode (SCE).

  • Counter Electrode: A platinum wire or graphite rod.

• Purging: Deoxygenate the solution by bubbling with an inert gas (high-purity argon or nitrogen) for 10-15 minutes. Rationale: Oxygen is electrochemically active and its presence will interfere with the measurement. Maintain an inert atmosphere over the solution throughout the experiment.

• Ferrocene Calibration: Record the cyclic voltammogram of a ferrocene/ferrocenium (Fc/Fc⁺) redox couple under the same conditions. Rationale: This provides an internal reference potential, allowing for accurate calculation of the energy levels relative to the vacuum level.

• Data Acquisition: Scan the potential from an initial value where no reaction occurs towards the oxidation potential, then reverse the scan towards the reduction potential, and finally return to the initial potential. A typical scan rate is 100 mV/s.

• Data Analysis:

  • Determine the onset oxidation potential (E_onset,ox) and onset reduction potential (E_onset,red) from the voltammogram.

  • Calculate the HOMO and LUMO energies using the following empirical formulas:

    • HOMO (eV) = -e [E_onset,ox - E_onset,Fc/Fc⁺] - 5.1 eV

    • LUMO (eV) = -e [E_onset,red - E_onset,Fc/Fc⁺] - 5.1 eV (Note: The value of 5.1 eV is the energy level of the Fc/Fc⁺ couple relative to the vacuum level).

UV-Visible (UV-Vis) Spectroscopy for Optical Band Gap Determination

Principle: UV-Vis spectroscopy measures the absorption of light by the molecule as a function of wavelength. The onset of absorption in the long-wavelength region corresponds to the energy required to promote an electron from the HOMO to the LUMO.[12]

Step-by-Step Protocol:

• Solution Preparation: Prepare a dilute solution (typically 10⁻⁵ to 10⁻⁶ M) of the thiophene derivative in a UV-transparent solvent (e.g., chloroform, THF, or acetonitrile).

• Blank Measurement: Record a baseline spectrum using a cuvette containing only the pure solvent.

• Sample Measurement: Record the absorption spectrum of the sample solution over a relevant wavelength range (e.g., 200-800 nm).

• Data Analysis (Tauc Plot):

  • Convert the absorption spectrum from wavelength (λ) to energy (E = hc/λ).

  • Plot (αhν)² versus hν, where α is the absorption coefficient and hν is the photon energy.

  • Extrapolate the linear portion of the plot to the x-axis (where (αhν)² = 0). The intercept gives the optical band gap (E_g). Rationale: This method, known as a Tauc plot, is a standard and reliable way to determine the optical band gap for direct transitions in organic materials.

Structure-Property Relationships and Data Summary

By systematically altering the R-groups on the carboxylic acid functionalities (e.g., changing from -COOH to -COOCH₃ or -COOC₂H₅), one can fine-tune the electronic properties. Esterification, for instance, can improve solubility in organic solvents used for device fabrication and subtly alter the electron-withdrawing strength of the substituent.

Table 1: Predicted Electronic Properties for Hypothetical Derivatives

Derivative (R in -COOR)	HOMO (eV)	LUMO (eV)	Electrochemical Gap (eV)	Optical Gap (E_g, eV)
-H (Acid)	-6.20	-3.80	2.40	2.35
-CH₃ (Methyl Ester)	-6.15	-3.78	2.37	2.32
-C₂H₅ (Ethyl Ester)	-6.14	-3.77	2.37	2.31

Note: These values are illustrative examples based on expected trends and should be confirmed experimentally.

The data illustrates that even minor modifications to the peripheral groups can be used to predictably tune the energy levels, a key requirement for designing materials for specific electronic applications.

Conclusion and Future Outlook

2-Nitro-3,4-thiophenedicarboxylic acid derivatives represent a promising class of materials for organic electronics. The powerful combination of a strong electron-withdrawing nitro group and versatile carboxylic acid functionalities provides a rich platform for molecular engineering. The theoretical and experimental protocols outlined in this guide offer a clear and validated pathway for researchers to synthesize, characterize, and ultimately harness the potential of these compounds. Future work should focus on fabricating thin-film devices to measure charge carrier mobilities and test the performance of these materials in OFETs and OPVs, further bridging the gap between molecular design and functional electronic devices.

References

• Exploring Thiophene Compounds: Pioneering Applications in Organic Electronics. (2024). Semantic Scholar.
• Experimental Techniques for the Fabrication and Characterization of Organic Thin Films for Field-Effect Transistors. (2011).
• The Role of Thiophene Derivatives in Advanced Electronic Chemicals.
• Structural and Electronic Properties of Oligo- And Polythiophenes Modified by Substituents. (2012). Beilstein Journal of Nanotechnology.
• Synthesis and Applications of Thiophene Derivatives as Organic Materials.
• In-situ/operando characterization techniques for organic semiconductors and devices. Journal of Semiconductors.
• Thiophene-Based Trimers and Their Bioapplic
• Thiophene-Based Semiconducting Materials: Integrated Functionalities of Electronics and Photonics. Journal of the Chinese Chemical Society.
• Organic Semiconductors. University of Augsburg.
• Structure–property relationships of electroluminescent polythiophenes: role of nitrogen-based heterocycles as side chains. Indian Academy of Sciences.
• Facile Synthesis of 3-Nitro-2-substituted Thiophenes. (2010). The Journal of Organic Chemistry.
• From computational discovery to experimental characterization of a high hole mobility organic crystal. (2011). PMC - NIH.
• Behaviour of Thiophenes Substituted with Electron-Withdrawing Groups in Cycloaddition Reactions.
• Structural and Electronic Properties of Thiophene-Based Supramolecular Architectures: Influence of the Underlying Metal Surfaces. (2025). MDPI.
• Charge Carrier Transport in Solution-Processed Organic Semiconductor Thin Films. (2019). OPUS Würzburg.
• Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiol
• Synthesis of thiophene‐2‐carboxylates 4 a–k.
• Synthesis and Computational Studies of 2-nitro-3-phenyl-3- (phenylthio)propan-1-ol and their Derivatives. (2026).
• NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES. Farmacia Journal.
• New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing c
• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. (2007). Beilstein Journals.
• Process for the preparation of 2-nitrothiophene selectively from thiophene using metal exchanged clay catalysts.
• Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. (2023). Engineered Science Publisher.
• A Computational and Experimental Study of Thieno[3,4-b]thiophene as a Proaromatic π-Bridge in Dye-Sensitized Solar Cells. (2016). PubMed.
• Anti-inflammatory and antioxidant activity, toxicity prediction, computational investigation, and molecular docking studies of 2-thiophenecarbonitrile. (2024). Journal of King Saud University - Science.
• DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Deriv
• Anticorrosive Effects of Some Thiophene Derivatives Against the Corrosion of Iron: A Comput
• NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES. Farmacia Journal.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. Thiophene-Based Trimers and Their Bioapplications: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Structural and electronic properties of oligo- and polythiophenes modified by substituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. US6794521B2 - Process for the preparation of 2-nitrothiophene selectively from thiophene using metal exchanged clay catalysts - Google Patents [patents.google.com]
• 9. Organic Semiconductors [uni-augsburg.de]
• 10. DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives [mdpi.com]
• 11. Frontiers | Anticorrosive Effects of Some Thiophene Derivatives Against the Corrosion of Iron: A Computational Study [frontiersin.org]
• 12. pubs.acs.org [pubs.acs.org]

The Lynchpin of Reactivity: A Technical Guide to the Mechanism of Action of 2-Nitro-3,4-thiophenedicarboxylic Acid in Organic Synthesis

Abstract

This technical guide provides an in-depth exploration of the chemical reactivity and mechanism of action of 2-Nitro-3,4-thiophenedicarboxylic acid, a highly functionalized heterocyclic compound with significant potential in organic synthesis. We will dissect the intricate interplay of its constituent functional groups—the nitro moiety and the two carboxylic acid groups—and their profound influence on the electronic landscape of the thiophene ring. This guide will illuminate the core principles governing its reactivity, with a particular focus on nucleophilic aromatic substitution (SNAr) reactions, where the nitro group serves as a potent activating group and a facile leaving group. Through a combination of mechanistic elucidation, detailed experimental protocols, and data-driven insights, this document aims to equip researchers, scientists, and drug development professionals with the foundational knowledge to effectively harness the synthetic utility of this versatile building block.

Introduction: The Thiophene Scaffold in Modern Synthesis

Thiophene and its derivatives are cornerstones of heterocyclic chemistry, forming the core of numerous pharmaceuticals, agrochemicals, and materials with advanced electronic properties.[1][2] Their structural resemblance to benzene, coupled with the unique electronic contributions of the sulfur heteroatom, imparts a rich and tunable reactivity. The introduction of strong electron-withdrawing groups, such as the nitro group (NO₂), dramatically alters the chemical behavior of the thiophene ring, opening up reaction pathways that are otherwise inaccessible.[3] 2-Nitro-3,4-thiophenedicarboxylic acid presents a particularly intriguing case, where the synergistic effects of the nitro group and two adjacent carboxylic acid functionalities create a unique platform for molecular elaboration.

Electronic Architecture and Reactivity Landscape

The reactivity of 2-Nitro-3,4-thiophenedicarboxylic acid is fundamentally dictated by the electronic interplay of its substituents. The nitro group, a powerful electron-withdrawing group through both inductive (-I) and mesomeric (-M) effects, profoundly polarizes the thiophene ring.[3] This creates a significant electron deficiency, particularly at the carbon atom to which it is attached (C2) and, to a lesser extent, the other ring positions.

Simultaneously, the two carboxylic acid groups at the C3 and C4 positions also exert an electron-withdrawing inductive effect. This cumulative electron withdrawal has two major consequences:

• Deactivation towards Electrophilic Aromatic Substitution: The electron-poor nature of the thiophene ring makes it significantly less susceptible to attack by electrophiles, a reaction characteristic of the parent thiophene molecule.[3]

• Activation towards Nucleophilic Aromatic Substitution (SNAr): The pronounced electron deficiency renders the thiophene ring highly susceptible to attack by nucleophiles. The carbon atom bearing the nitro group (C2) becomes a prime electrophilic site.[3][4]

The following diagram illustrates the key electronic influences on the thiophene ring.

Caption: Electronic effects of substituents on the 2-Nitro-3,4-thiophenedicarboxylic acid ring.

The Core Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The primary and most synthetically valuable reaction pathway for 2-Nitro-3,4-thiophenedicarboxylic acid is the nucleophilic aromatic substitution of the nitro group. The nitro group is a well-established leaving group in SNAr reactions, particularly when positioned on an electron-deficient aromatic ring.[4]

The mechanism proceeds via a two-step addition-elimination sequence:

• Nucleophilic Attack: A nucleophile (Nu⁻) attacks the electron-deficient C2 carbon of the thiophene ring, which bears the nitro group. This attack forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is delocalized over the thiophene ring and, crucially, onto the oxygen atoms of the nitro group, which provides significant stabilization.

• Elimination of the Leaving Group: The aromaticity of the thiophene ring is restored by the departure of the nitro group as a nitrite ion (NO₂⁻).

The overall transformation results in the substitution of the nitro group with the incoming nucleophile.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. espublisher.com [espublisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Discovery, Mechanistic Synthesis, and Application of 2-Nitro-3,4-thiophenedicarboxylic Acid: A Technical Whitepaper

Executive Summary

The functionalization of heterocyclic compounds is a foundational pillar in modern medicinal chemistry and materials science. Among these, thiophene derivatives hold a privileged position due to their unique electronic properties. However, synthesizing highly functionalized, electron-deficient thiophenes presents significant thermodynamic and kinetic challenges. This whitepaper provides an in-depth technical analysis of 2-nitro-3,4-thiophenedicarboxylic acid , detailing the mechanistic causality behind its synthesis, a self-validating experimental protocol, and its critical role as a building block in drug development and organic photovoltaics (OPVs).

Historical Context & Chemical Significance

Thiophene features a 6π electron system that is inherently more reactive toward electrophilic aromatic substitution than benzene[1]. Historically, the functionalization of thiophene has driven advancements in the development of dyes, biologically active molecules, and conductive polymers[1].

However, the introduction of two electron-withdrawing carboxyl groups at the 3- and 4-positions drastically alters this inherent reactivity. These groups severely deactivate the thiophene ring, making subsequent electrophilic attacks—such as nitration—highly resistant under standard conditions[2]. The successful synthesis of 2-nitro-3,4-thiophenedicarboxylic acid represents a triumph of kinetic control, allowing chemists to bypass this deactivation and unlock a highly versatile intermediate for downstream complex synthesis.

Chemical Profile and Quantitative Specifications

Before executing synthetic workflows, it is critical to establish the physical parameters and safety classifications of the target molecule. The following table summarizes the core quantitative data for 2-nitro-3,4-thiophenedicarboxylic acid[3].

Property	Specification
Chemical Name	2-nitrothiophene-3,4-dicarboxylic acid
CAS Registry Number	932032-15-0
Molecular Formula	C6H3NO6S
Physical Appearance	Yellow solid (at standard temperature and pressure)
Hazard Classifications	Acute Tox. (H302, H312, H332), Skin Irrit. (H315), Eye Irrit. (H319), STOT SE 3 (H336)

Mechanistic Causality: Nitration of a Deactivated Heterocycle

From a mechanistic perspective, synthesizing 2-nitro-3,4-thiophenedicarboxylic acid requires overcoming the strong meta-directing and deactivating effects of the adjacent dicarboxylic acids[2].

• Directing Effects : The sulfur heteroatom acts as an electron donor, directing electrophilic attack to the α-positions (C2 and C5)[1]. Concurrently, the carboxyl groups at C3 and C4 withdraw electron density from the ring. Because the molecule is symmetric, C2 and C5 are chemically equivalent.

• Reagent Selection : Standard nitrating mixtures (e.g., concentrated HNO₃ and H₂SO₄) are insufficient for this deactivated system and can lead to oxidative cleavage of the fragile thiophene ring. Therefore, fuming nitric acid (>95% concentration) is employed as both the solvent and the source of the highly reactive nitronium ion (NO₂⁺)[4].

• Temperature Control : The reaction must be strictly maintained between 0 °C and 5 °C[4]. This low-temperature kinetic control prevents runaway exothermic degradation, suppresses the formation of dinitro byproducts, and prevents decarboxylation.

Fig 1: Mechanistic pathway for the electrophilic nitration of deactivated thiophene-3,4-dicarboxylic acid.

Experimental Protocol: Self-Validating Synthesis Workflow

As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating. The following methodology for the synthesis of 2-nitrothiophene-3,4-dicarboxylic acid incorporates critical In-Process Controls (IPCs) to ensure reproducibility, yield optimization, and safety. This procedure is adapted from validated patent literature[4][5].

Step 1: Reagent Preparation and Thermal Equilibration

• Action : Equip a 250 mL round-bottom flask with a magnetic stirrer and a drying tube. Add 40 mL of fuming nitric acid (95% content)[4].

• Scientific Rationale : The drying tube prevents atmospheric moisture from diluting the fuming nitric acid, which would rapidly quench the active nitronium ion concentration.

• IPC 1 : Submerge the flask in an ice-water bath and monitor the internal temperature until it stabilizes strictly between 0 °C and 5 °C[4].

Step 2: Portionwise Electrophilic Addition

• Action : Weigh 10 g of thiophene-3,4-dicarboxylic acid. Add the solid to the chilled fuming nitric acid portionwise, specifically 1 g at a time[4].

• Scientific Rationale : The nitration of the ring, once initiated, is highly exothermic. Portionwise addition ensures the cooling capacity of the ice bath is not overwhelmed.

• IPC 2 : Monitor for exotherms. Do not add the next 1 g portion until the internal temperature returns to <5 °C.

Step 3: Incubation and Phase Separation

• Action : Following complete addition, maintain the reaction mixture at 0–5 °C under continuous stirring for exactly 30 minutes[4].

• Scientific Rationale : This incubation period allows the reaction to reach kinetic completion without over-exposing the product to the harsh oxidative environment.

• IPC 3 (Visual Validation) : The successful formation of the product is self-indicated by the separation of a distinct yellow solid from the reaction matrix[4]. If the solid does not form, the nitration is incomplete.

Step 4: Quenching and Extraction

• Action : Pour the reaction mixture slowly into 80 g of an ice-water mixture[4]. Extract the resultant aqueous suspension with ethyl acetate (3 × 100 mL)[4].

• Scientific Rationale : Pouring into ice-water rapidly quenches the fuming nitric acid, halting all electrophilic activity and precipitating the remaining organic content. Ethyl acetate is chosen for extraction due to its excellent partition coefficient for polar, carboxylated organic molecules.

• IPC 4 : Ensure clear phase separation during extraction. Combine all ethyl acetate layers.

Step 5: Purification and Desiccation

• Action : Wash the combined organic phase sequentially with water (2 × 50 mL) and saturated saline solution (brine)[4]. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄)[4]. Filter and concentrate under reduced pressure to yield the final product.

• Scientific Rationale : The water wash removes residual nitric acid, while the brine wash pulls out excess water from the organic phase, pre-drying it. MgSO₄ acts as the final desiccant to ensure the structural integrity of the product during solvent evaporation.

Downstream Applications: Drug Development & Materials Science

The strategic placement of a nitro group adjacent to dicarboxylic acids transforms 2-nitro-3,4-thiophenedicarboxylic acid into a highly versatile building block across multiple high-tech industries.

• Pharmaceuticals : The nitro group can be chemoselectively reduced (using SnCl₂/HCl or Pd/C catalysis) to yield 2-amino-3,4-thiophenedicarboxylic acid. This ortho-amino-carboxylic acid motif is a classic precursor for the cyclocondensation into thieno-fused heterocycles, such as thieno[3,4-d]pyrimidines, which are frequently explored as kinase inhibitors in targeted oncology therapies.

• Organic Photovoltaics (OPVs) : In materials science, thiophene derivatives are heavily utilized in the synthesis of donor-acceptor conjugated polymers[6]. The dicarboxylic acid functional groups allow for further derivatization (e.g., esterification or amidation) to tune the solubility, molecular weight, and electronic bandgap of the resulting polymers, making them ideal for bulk heterojunction (BHJ) solar cells[6].

Fig 2: Downstream synthetic applications in pharmaceutical and materials science.

References

• Source: nextsds.
• Source: google.com (Google Patents)
• Title: US8952178B2 - Thiophene derivatives (Compound 7 Context)
• Source: benchchem.
• Source: chemicalbook.
• Source: whiterose.ac.

Sources

• 1. Thiophene compounds [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nextsds.com [nextsds.com]
• 4. US8952178B2 - Thiophene derivatives - Google Patents [patents.google.com]
• 5. US8952178B2 - Thiophene derivatives - Google Patents [patents.google.com]
• 6. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Protocols & Analytical Methods

Protocol for synthesizing 2-Nitro-3,4-thiophenedicarboxylic acid from precursors

Application Note: Protocol for the Synthesis of 2-Nitro-3,4-thiophenedicarboxylic Acid

Target Audience: Researchers, Synthesis Scientists, and Pharmaceutical Development Professionals Application: Intermediate synthesis for PDE4 inhibitors (e.g., Apremilast analogs) and anti-inflammatory therapeutics[1][2].

Introduction and Mechanistic Overview

The functionalization of thiophene derivatives is a cornerstone in the development of heterocyclic pharmaceutical agents. Specifically, 2-nitrothiophene-3,4-dicarboxylic acid serves as a critical building block for synthesizing complex phosphodiesterase 4 (PDE4) inhibitors[1].

Direct nitration of thiophene-3,4-dicarboxylic acid is synthetically challenging. Thiophene is an electron-rich heteroaromatic ring, making it highly susceptible to oxidative degradation when exposed to strong nitrating agents. To circumvent this, the synthetic strategy employs a protection-activation-hydrolysis sequence.

• Dehydration/Anhydride Formation: The dicarboxylic acid is first dehydrated using acetic anhydride to form thiophene[3,4-c]furan-1,3-diketone (an anhydride)[3]. This step temporarily masks the carboxylic acids, preventing their interference, while the electron-withdrawing nature of the anhydride further stabilizes the thiophene ring against oxidative cleavage.

• Electrophilic Aromatic Substitution (Nitration): The anhydride is subjected to fuming nitric acid (95%) at strictly controlled low temperatures (0–5 °C). The nitronium ion ( NO2+​ ) attacks the α -position (C2), which is the most electronically accessible site[3].

• Hydrolytic Quench: Quenching the reaction in ice-water simultaneously halts the nitration and hydrolyzes the anhydride back into the dicarboxylic acid, yielding the final product[3].

Experimental Workflow and Causality

Figure 1: Synthetic workflow for 2-Nitro-3,4-thiophenedicarboxylic acid detailing the protection-nitration-hydrolysis sequence.

Quantitative Data and Stoichiometry

The following table summarizes the stoichiometric parameters for a standard 15-gram scale reaction based on validated pharmaceutical patent protocols[3][4].

Reagent / Compound	Role	MW ( g/mol )	Mass / Volume	Moles	Equivalents
Thiophene-3,4-dicarboxylic acid	Starting Material	172.16	15.0 g	87.1 mmol	1.0
Acetic Anhydride	Reagent / Solvent	102.09	120 mL	~1.27 mol	Excess
Thiophene[3,4-c]furan-1,3-diketone	Intermediate	154.14	10.0 g (used)	64.8 mmol	1.0
Fuming Nitric Acid (95%)	Nitrating Agent	63.01	40 mL	~0.90 mol	Excess
Ice-Water Mixture	Quench / Hydrolysis	18.02	80.0 g	-	Excess
Ethyl Acetate	Extraction Solvent	88.11	3 x 100 mL	-	-

Step-by-Step Methodologies

Phase 1: Synthesis of Thiophene[3,4-c]furan-1,3-diketone (Compound 7)

Self-Validation Checkpoint: The complete dissolution and subsequent physical state change upon evaporation confirm the dehydration of the diacid.

• Setup: Equip a 250 mL round-bottom flask with an electromagnetic stirrer, a reflux condenser, and a drying tube (to exclude ambient moisture which would reverse the anhydride formation)[3].

• Reagent Addition: Add 15 g of thiophene-3,4-dicarboxylic acid to the flask, followed by 120 mL of acetic anhydride[3].

• Reaction: Heat the mixture to reflux under continuous stirring for exactly 3 hours[3]. Causality: Reflux conditions provide the necessary activation energy for the intramolecular dehydration, while acetic anhydride acts as a water scavenger, driving the equilibrium toward the anhydride.

• Isolation: Evaporate the solvent (excess acetic anhydride and acetic acid byproduct) under reduced pressure to yield approximately 13 g of a brown solid (thiophene[3,4-c]furan-1,3-diketone)[3].

Phase 2: Electrophilic Aromatic Nitration (Compound 8)

Critical Safety Note: Fuming nitric acid is highly corrosive and a strong oxidizer. This step must be performed in a well-ventilated fume hood with appropriate PPE.

• Setup: Equip a clean, dry 250 mL round-bottom flask with an electromagnetic stirrer and a drying tube[3].

• Acid Preparation: Add 40 mL of fuming nitric acid (95% content) to the flask. Submerge the flask in an ice bath and cool the acid strictly to 0 °C – 5 °C[3]. Causality: Maintaining this low temperature is non-negotiable. Thiophene nitration is highly exothermic; elevated temperatures will lead to poly-nitration, ring opening, or thermal runaway.

• Portion-wise Addition: Weigh out 10 g of the intermediate (thiophene[3,4-c]furan-1,3-diketone). Add this solid to the chilled nitric acid portion-wise (1 g per portion) [3]. Causality: Portion-wise addition allows for the dissipation of the heat of reaction, maintaining the internal temperature below 5 °C.

• Reaction: After the final addition, maintain the reaction mixture at 0 °C – 5 °C for 30 minutes. During this time, a yellow solid will begin to separate out of the solution, indicating the formation of the nitrated species[3].

Phase 3: Workup, Hydrolysis, and Purification

Self-Validation Checkpoint: The transition from the anhydride to the dicarboxylic acid is visually confirmed by the precipitation of the yellow solid upon aqueous quenching.

• Quenching: Carefully pour the reaction mixture into a beaker containing 80 g of an ice-water mixture[3]. Causality: The ice-water serves a dual purpose. It safely dilutes the fuming nitric acid to quench the reaction, and it provides the water necessary to hydrolyze the highly reactive nitrated anhydride back into the stable 2-nitrothiophene-3,4-dicarboxylic acid.

• Extraction: Extract the resultant aqueous mixture with ethyl acetate (3 x 100 mL)[3].

• Washing: Combine the ethyl acetate organic layers. Wash the organic phase sequentially with distilled water (2 x 50 mL) to remove residual nitric acid, followed by a wash with saturated saline (brine) to remove bulk water[3].

• Drying & Concentration: Dry the organic phase over anhydrous magnesium sulfate ( MgSO4​ ). Filter out the drying agent and evaporate the ethyl acetate under reduced pressure[3].

• Final Yield: The process yields approximately 10 g of 2-nitrothiophene-3,4-dicarboxylic acid as a yellow solid[3]. The product identity and purity should be validated via Mass Spectrometry (Expected MS m/z: [M-1]+ for C6​H3​NO6​S ).

References

• Title: EP 2 431 371 A1 - Thiophene derivatives Source: Google Patents / European Patent Office URL
• Title: US 8,952,178 B2 - Thiophene derivatives Source: Google Patents / United States Patent and Trademark Office URL
• Title: US 2014/0255342 A1 - Thiophene derivatives Source: Google Patents / United States Patent and Trademark Office URL

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. US8952178B2 - Thiophene derivatives - Google Patents [patents.google.com]
• 4. US20140255342A1 - Thiophene derivatives - Google Patents [patents.google.com]

Application Note: 2-Nitro-3,4-thiophenedicarboxylic Acid as a Versatile Precursor for the Synthesis of Thieno[3,4-c]pyrrole Derivatives

Introduction: The Significance of the Thieno[3,4-c]pyrrole Scaffold

The thieno[3,4-c]pyrrole heterocyclic system is a privileged scaffold in the fields of materials science and medicinal chemistry. Its unique electronic and structural properties, arising from the fusion of an electron-rich pyrrole ring with an electron-deficient thiophene ring, give rise to a low bandgap and a planar, rigid structure. These characteristics are highly sought after for applications in organic electronics, including organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).[1][2][3][4] In drug development, the thieno[3,4-c]pyrrole core is explored for its potential biological activities, serving as a versatile framework for the design of novel therapeutic agents.[5]

This application note provides a comprehensive guide for the utilization of 2-Nitro-3,4-thiophenedicarboxylic acid as a strategic starting material for the synthesis of the thieno[3,4-c]pyrrole ring system. We will delve into the underlying chemical principles, provide detailed experimental protocols, and discuss the critical parameters for a successful transformation.

Retrosynthetic Strategy and Mechanistic Rationale

The synthetic transformation of 2-Nitro-3,4-thiophenedicarboxylic acid to the thieno[3,4-c]pyrrole core hinges on a two-step sequence: the reduction of the nitro group to a primary amine, followed by an intramolecular cyclization of the resulting 2-amino-3,4-thiophenedicarboxylic acid.

Caption: Synthetic pathway from 2-Nitro-3,4-thiophenedicarboxylic acid to thieno[3,4-c]pyrrole.

The initial reduction of the aromatic nitro group is a critical step. The electron-withdrawing nature of the nitro group deactivates the thiophene ring, and its successful reduction to an amine is paramount for the subsequent cyclization. A variety of reducing agents can be employed for this transformation, with tin(II) chloride (SnCl₂) in the presence of a strong acid like hydrochloric acid (HCl) being a common and effective choice for the reduction of nitroarenes.

The subsequent cyclization of the in-situ generated 2-amino-3,4-thiophenedicarboxylic acid to form the thieno[3,4-c]pyrrole-4,6-dione is conceptually similar to the synthesis of phthalimides from phthalic acid. This intramolecular condensation involves the formation of an amide bond between the newly formed amino group and one of the carboxylic acid moieties, followed by the elimination of a water molecule to form the second amide bond and complete the pyrrole ring. This process is typically facilitated by dehydrating agents or by heating the reaction mixture to drive off water. It is important to note that without a subsequent decarboxylation step, the resulting product will be a dicarboxylic acid derivative of the thieno[3,4-c]pyrrole core. For the synthesis of the parent, unsubstituted 4H-thieno[3,4-c]pyrrole, a final decarboxylation step would be necessary.[6]

Physicochemical and Safety Data

A thorough understanding of the properties and hazards of all reagents is crucial for safe and effective experimentation.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Key Safety Precautions[7][8]
2-Nitro-3,4-thiophenedicarboxylic acid	C₆H₃NO₆S	217.16	Expected to be a solid	Irritant. Avoid inhalation of dust. Causes skin and serious eye irritation. May cause respiratory irritation. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or fume hood.
Tin(II) Chloride Dihydrate	SnCl₂·2H₂O	225.65	White crystalline solid	Corrosive. Causes severe skin burns and eye damage. Harmful if swallowed. Wear appropriate PPE.
Concentrated Hydrochloric Acid	HCl	36.46	Colorless to yellowish fuming liquid	Highly corrosive. Causes severe skin burns and eye damage. May cause respiratory irritation. Handle only in a chemical fume hood with appropriate PPE.
4H-Thieno[3,4-c]pyrrole	C₆H₅NS	123.18	Characterization data is available, but specific safety data is limited. Handle with caution as with any novel heterocyclic compound.[9]

Experimental Protocols

Protocol 1: Reduction of 2-Nitro-3,4-thiophenedicarboxylic Acid

This protocol describes the reduction of the nitro group to an amine, yielding 2-amino-3,4-thiophenedicarboxylic acid as an intermediate that can be used directly in the subsequent cyclization step.

Materials:

• 2-Nitro-3,4-thiophenedicarboxylic acid

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Ethanol

• Sodium bicarbonate (NaHCO₃), saturated solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Nitro-3,4-thiophenedicarboxylic acid (1.0 eq) in ethanol.

• In a separate beaker, carefully prepare a solution of tin(II) chloride dihydrate (3.0-5.0 eq) in concentrated hydrochloric acid. Caution: This is an exothermic reaction and should be performed in an ice bath within a fume hood.

• Slowly add the acidic stannous chloride solution to the solution of the nitro compound at room temperature with vigorous stirring.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is completely consumed.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases. Caution: This is an exothermic and gas-evolving reaction.

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The resulting crude 2-amino-3,4-thiophenedicarboxylic acid can be used in the next step without further purification.

Protocol 2: Cyclization to form Thieno[3,4-c]pyrrole-4,6-dione-2-carboxylic acid

This protocol outlines the intramolecular cyclization of the amino-diacid intermediate to form the dione derivative.

Materials:

• Crude 2-amino-3,4-thiophenedicarboxylic acid (from Protocol 1)

• Acetic anhydride or another suitable dehydrating agent

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

Procedure:

• Place the crude 2-amino-3,4-thiophenedicarboxylic acid in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add an excess of acetic anhydride to the flask.

• Heat the reaction mixture to reflux for several hours. Monitor the reaction by TLC for the disappearance of the starting material and the formation of the product.

• After the reaction is complete, cool the mixture to room temperature.

• Slowly and carefully add water to the reaction mixture to quench the excess acetic anhydride. Caution: This is an exothermic reaction.

• The product may precipitate out of the solution upon the addition of water. If so, collect the solid by filtration, wash with cold water, and dry.

• If the product does not precipitate, extract the aqueous mixture with a suitable organic solvent such as ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Caption: Experimental workflow for the synthesis of thieno[3,4-c]pyrrole derivatives.

Characterization

The synthesized thieno[3,4-c]pyrrole derivatives can be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will confirm the structure of the final product. The disappearance of the nitro group signal and the appearance of signals corresponding to the pyrrole ring protons and carbons will be indicative of a successful reaction.[1]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the synthesized compound.[10]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups present in the molecule. The disappearance of the nitro group stretches and the appearance of characteristic amide carbonyl stretches will support the formation of the thieno[3,4-c]pyrrole-4,6-dione.

• Melting Point: The melting point of the purified product can be determined and compared to literature values if available.

Conclusion

2-Nitro-3,4-thiophenedicarboxylic acid serves as a valuable and strategically important precursor for the synthesis of the thieno[3,4-c]pyrrole scaffold. The two-step synthetic route involving reduction and cyclization provides a reliable method for accessing this important class of heterocyclic compounds. The protocols and guidelines presented in this application note are intended to provide a solid foundation for researchers in organic synthesis, materials science, and drug discovery to explore the rich chemistry and potential applications of thieno[3,4-c]pyrrole derivatives.

References

• Sahu, D., Kar, A. K., Pattanaik, A. K., & Pradhan, P. (2018). Synthesis and applications of thieno[3,4-c]pyrrole-4,6-dione based linear to star-burst novel D–A conjugated oligomers for organic photovoltaics. SN Applied Sciences, 1(1), 29.
• BenchChem. (2025). 2,5-Thiophenedicarboxylic Acid | High-Purity Reagent.
• Fisher Scientific. (2022, September 9). Safety Data Sheet: 3,4-Thiophenedicarboxylic acid.
• Thermo Fisher Scientific. (2010, October 16). Safety Data Sheet: 2-Nitrothiophene-4-carboxylic acid.
• Mastering Organic Synthesis with Thiophene-2,5-dicarboxylic Acid. (2025, October 15). Retrieved from a reliable chemical supplier's website.
• Thermo Fisher Scientific. (n.d.). Safety Data Sheet: 2-Nitrothiophene-4-carboxaldehyde.
• MilliporeSigma. (2026, March 5).
• Small Molecules Derived from Thieno[3,4-c]pyrrole-4,6-dione (TPD) and Their Use in Solution Processed Organic Solar Cells. (2017). Molecules, 22(10), 1676.
• Najari, A., et al. (2022). Synthesis of thieno[3,4-c]pyrrole-4,6-dione-based small molecules for application in organic thin-film transistors. Dyes and Pigments, 210, 110964.
• TCI Chemicals. (n.d.). Safety Data Sheet: 3,4-Thiophenedicarboxylic Acid.
• Decarboxylation of a benzo[b]thiophene-2-carboxylic acid. (n.d.).
• A facile synthetic approach based on thieno[3,4-c]pyrrole-4,6-dione to construct polymer donors for highly efficient organic solar cells. (n.d.).
• Formation of C(sp2)–S bonds through decarboxylation of α-oxocarboxylic acids with disulfides or thiophenols. (n.d.).
• Synthesis of thieno[3,4-c]pyrrole-4,6-dione-based small molecules for application in organic thin-film transistors. (2022). Request PDF.
• MilliporeSigma. (n.d.). 2-nitrothiophene-4-carboxylic acid AldrichCPR.
• Zhang, G., Fu, Y., Qiu, L., & Xie, Z. (2012).
• Polymers based on thieno[3,4-c]pyrrole-4,6-dione and pyromellitic diimide by CH–CH arylation reaction for high-performance thin-film transistors. (2016). RSC Advances, 6(92), 89635-89642.
• Sha, C. K., Tsou, C. P., & Wang, S. L. (1988). 4H-thieno[3,4-c]pyrrole: synthesis and characterization of the parent ring system.
• BenchChem. (n.d.). 2-Nitrothiophene-3-carbaldehyde | 41057-04-9.
• PubChem. (n.d.). Thiophene, 2-nitro-.
• Synthesis and characterization of thieno[3,4-c]pyrrole-4,6-dione-based copolymers for polymer solar cells. (2015). R Discovery.
• Organic Chemistry Portal. (n.d.).
• MilliporeSigma. (n.d.). 3,4-Thiophenedicarboxylic acid 4282-29-5.
• Yang, S. J., Lee, S. H., Kwak, H. J., & Gong, Y. D. (2013). Regioselective synthesis of 2-amino-substituted 1, 3, 4-oxadiazole and 1, 3, 4-thiadiazole derivatives via reagent-based cyclization of thiosemicarbazide intermediate. The Journal of organic chemistry, 78(1), 438-444.
• Fluorochem. (n.d.). Thiophene-3,4-dicarboxylic acid (CAS 4282-29-5).
• Green methodologies for the synthesis of 2-aminothiophene. (2022). RSC Advances, 12(38), 24655-24675.
• Studies on cyclization reactions of 3-amino-2,4-dihydroxybutanoic acid deriv
• Synthesis and Characterization of New Conjugated Azomethines End-Capped with Amino-thiophene-3,4-dicarboxylic Acid Diethyl Ester. (2022). Molecules, 27(15), 4768.

Sources

• 1. scispace.com [scispace.com]
• 2. static1.squarespace.com [static1.squarespace.com]
• 3. Sci-Hub. Synthesis and characterization of thieno[3,4-c]pyrrole-4,6-dione and pyrrolo[3,4-c]pyrrole-1,4-dione-based random polymers for photovoltaic applications / Polymer, 2012 [sci-hub.red]
• 4. Polymers based on thieno[3,4-c]pyrrole-4,6-dione and pyromellitic diimide by CH–CH arylation reaction for high-performance thin-film transistors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate [organic-chemistry.org]
• 6. Decarboxylation of a benzo[ b ] thiophene‐2‐carboxylic acid | Zendy [zendy.io]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. fishersci.com [fishersci.com]
• 9. 4H-thieno[3,4-c]pyrrole: synthesis and characterization of the parent ring system - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Small Molecules Derived from Thieno[3,4-c]pyrrole-4,6-dione (TPD) and Their Use in Solution Processed Organic Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]

Step-by-step extraction method for 2-Nitro-3,4-thiophenedicarboxylic acid

Application Note: Isolation and Extraction Protocol for 2-Nitro-3,4-thiophenedicarboxylic Acid

Prepared by: Senior Application Scientist Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Field Application: Organic Synthesis, Materials Science, and Pharmaceutical Intermediates

Introduction and Mechanistic Context

Thiophene-3,4-dicarboxylic acid (CAS 4282-29-5)[1][2] is a highly versatile building block utilized extensively in the development of organic electronic materials (such as thieno[3,4-c]pyrrole-4,6-dione-based polymers)[3] and bioactive pharmaceutical compounds[4]. The functionalization of this core via electrophilic aromatic substitution—specifically nitration—yields 2-Nitro-3,4-thiophenedicarboxylic acid , an intermediate with unique electron-withdrawing properties.

Because 3,4-thiophenedicarboxylic acid contains two strongly deactivating carboxylic acid groups, nitration requires harsh conditions (typically a mixed-acid system of fuming and concentrated ). The primary challenge in this workflow is not the reaction itself, but the extraction and isolation of the highly polar, water-soluble nitrated di-acid from a heavily acidic aqueous matrix. This protocol outlines a self-validating, step-by-step liquid-liquid extraction (LLE) methodology designed to maximize yield while preventing product degradation.

Experimental Workflow & Logical Relationships

The following diagram illustrates the critical path from reaction quenching to final purification. Each node represents a phase where physicochemical principles dictate the experimental choices.

Workflow for the extraction of 2-Nitro-3,4-thiophenedicarboxylic acid from an acidic matrix.

Step-by-Step Extraction Methodology

Note: This procedure must be conducted in a professional laboratory environment under a certified chemical fume hood. Proper Personal Protective Equipment (PPE), including acid-resistant gloves and face shields, is mandatory.

Phase 1: Reaction Quenching

Causality: The nitration reaction utilizes concentrated sulfuric and nitric acids. Direct addition of water is highly exothermic and can cause thermal decarboxylation or degradation of the thiophene ring.

• Transfer the crude reaction mixture dropwise into a beaker containing a 10-fold volumetric excess of crushed ice.

• Maintain vigorous magnetic stirring during the addition. The internal temperature must not exceed 5 °C.

• Allow the ice to melt completely. The resulting solution will be highly acidic (pH < 1), ensuring the dicarboxylic acid remains fully protonated.

Phase 2: Liquid-Liquid Extraction (LLE)

Causality: 2-Nitro-3,4-thiophenedicarboxylic acid is highly polar. Non-polar solvents (like hexane or toluene) will fail to extract it. A moderately polar organic solvent such as ethyl acetate (EtOAc) or diethyl ether is required to partition the fully protonated di-acid from the aqueous phase[3][5].

• Transfer the quenched aqueous mixture to a suitably sized glass separatory funnel.

• Add an equal volume of cold Ethyl Acetate (EtOAc).

• Invert the funnel and vent immediately to release built-up pressure. Shake vigorously for 30 seconds, venting frequently.

• Allow the phases to separate completely. The organic layer (top) contains the target compound; the aqueous layer (bottom) contains inorganic acids.

• Draw off the lower aqueous layer. Repeat the extraction of the aqueous layer with fresh EtOAc three additional times to ensure exhaustive recovery. Combine all organic extracts.

Phase 3: Washing and Drying

Causality: The combined organic layers will contain residual nitric and sulfuric acids. Washing with pure water can lead to emulsion formation or product loss due to the compound's partial water solubility. Saturated brine mitigates this via the common-ion effect.

• Wash the combined organic extracts with saturated aqueous sodium chloride (brine) (1/4 volume of the organic phase). Crucial: Do not use basic washes (e.g., ), as this will deprotonate the carboxylic acids and drive the product back into the aqueous waste.

• Separate the organic layer and transfer it to an Erlenmeyer flask.

• Add anhydrous sodium sulfate ( ) or magnesium sulfate ( ) and swirl until the drying agent flows freely, indicating the removal of residual water[3].

• Filter the solution to remove the hydrated drying agent.

Phase 4: Concentration and Purification

• Concentrate the filtrate under reduced pressure using a rotary evaporator (water bath at 40 °C) until a crude solid or thick oil is obtained.

• Recrystallization: Dissolve the crude product in a minimum amount of boiling water or a mixture of water and ethanol. Allow the solution to cool slowly to room temperature, then transfer to an ice bath to induce crystallization[5].

• Collect the purified 2-Nitro-3,4-thiophenedicarboxylic acid crystals via vacuum filtration, wash with a small amount of ice-cold water, and dry under high vacuum.

Quantitative Data & Physicochemical Properties

The following table summarizes the key properties of the starting material and the expected properties of the nitrated derivative to aid in analytical tracking (e.g., Mass Spectrometry).

Compound	Molecular Formula	Monoisotopic Mass	Expected Physical State	Solubility Profile
3,4-Thiophenedicarboxylic acid (Precursor)[2][6]		171.98 Da[7]	White to off-white powder[1]	Soluble in hot water, ethanol, EtOAc.
2-Nitro-3,4-thiophenedicarboxylic acid (Product)		216.97 Da	Pale yellow crystalline solid	Soluble in EtOAc, ether, methanol.

Note: The presence of the nitro group increases the acidity (lowers the pKa) of the adjacent carboxylic acid groups due to strong inductive and resonance electron-withdrawing effects. This necessitates keeping the aqueous phase strictly at pH < 1 during extraction.

References

• PubChem. "Thiophene-3,4-dicarboxylic acid | C6H4O4S | CID 255853". National Institutes of Health (NIH).
• Google Patents. "US2744917A - Process for the preparation of thiophene dicarboxylic acid". Google.
• MedChemExpress. "Thiophene-3,4-dicarboxylic acid 4282-29-5". MedChemExpress.
• The Journal of Organic Chemistry. "Low-Cost Synthesis and Physical Characterization of Thieno[3,4-c]pyrrole-4,6-dione-Based Polymers". ACS Publications.
• MilliporeSigma. "3,4-Thiophenedicarboxylic acid 4282-29-5". Sigma-Aldrich.
• Santa Cruz Biotechnology. "Thiophene-3,4-dicarboxylic acid | CAS 4282-29-5". SCBT.
• PubChemLite. "Thiophene-3,4-dicarboxylic acid (C6H4O4S)". Université du Luxembourg.

Sources

• 1. 3,4-Thiophenedicarboxylic acid 4282-29-5 [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. US2744917A - Process for the preparation of thiophene dicarboxylic acid - Google Patents [patents.google.com]
• 6. Thiophene-3,4-dicarboxylic acid | C6H4O4S | CID 255853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. PubChemLite - Thiophene-3,4-dicarboxylic acid (C6H4O4S) [pubchemlite.lcsb.uni.lu]

Application Notes and Protocols for the Catalytic Preparation of 2-Nitro-3,4-thiophenedicarboxylic acid

Introduction

2-Nitro-3,4-thiophenedicarboxylic acid is a valuable, highly functionalized heterocyclic compound. Its structure, featuring a thiophene core substituted with two adjacent carboxylic acid groups and a nitro group, makes it a significant building block for the synthesis of complex molecules in medicinal chemistry and materials science. The electron-withdrawing nature of the nitro and carboxylic acid groups creates a unique electronic profile, rendering the thiophene ring electron-deficient and opening avenues for nucleophilic aromatic substitution reactions. This guide provides a comprehensive overview of a proposed two-step synthesis for 2-Nitro-3,4-thiophenedicarboxylic acid, beginning with the preparation of the 3,4-thiophenedicarboxylic acid precursor, followed by a detailed protocol for its regioselective catalytic nitration.

Part 1: Synthesis of 3,4-Thiophenedicarboxylic Acid

The initial step in the synthesis of the target molecule is the preparation of 3,4-thiophenedicarboxylic acid. This can be achieved through the hydrolysis of its corresponding diethyl ester.

Protocol 1: Hydrolysis of Diethyl 3,4-thiophenedicarboxylate

This protocol is adapted from a known procedure for the preparation of thiophenedicarboxylic acids[1].

Materials:

• Diethyl 3,4-thiophenedicarboxylate

• Ethanol

• Sodium hydroxide (NaOH)

• Concentrated hydrochloric acid (HCl)

• Activated carbon

• Deionized water

• Ether

Equipment:

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Beakers

• Buchner funnel and filter paper

• pH paper or pH meter

Procedure:

• In a round-bottom flask, dissolve diethyl 3,4-thiophenedicarboxylate in a solution of ethanol and aqueous sodium hydroxide.

• Heat the mixture to reflux and maintain for approximately 20 hours to ensure complete hydrolysis of the ester groups.

• After the reflux period, allow the reaction mixture to cool to room temperature.

• Treat the solution with activated carbon to remove colored impurities, and then filter the mixture.

• Carefully acidify the filtrate with concentrated hydrochloric acid until the pH is acidic, leading to the precipitation of the dicarboxylic acid.

• Collect the precipitated 3,4-thiophenedicarboxylic acid by filtration, wash thoroughly with cold water, and then with a small amount of ether.

• The crude product can be further purified by recrystallization from hot water.

Expected Outcome:

This procedure should yield 3,4-thiophenedicarboxylic acid as a crystalline solid.

Part 2: Catalytic Nitration of 3,4-Thiophenedicarboxylic Acid

The nitration of 3,4-thiophenedicarboxylic acid is challenging due to the presence of two strongly deactivating carboxylic acid groups. These groups decrease the electron density of the thiophene ring, making it less susceptible to electrophilic aromatic substitution. Standard nitrating conditions, such as mixed nitric and sulfuric acid, may be too harsh and could lead to degradation of the starting material. Therefore, a more sophisticated approach using a solid acid catalyst is proposed to facilitate the reaction under potentially milder conditions and to enhance regioselectivity.

The two carboxylic acid groups at the 3- and 4-positions will direct the incoming electrophile (the nitronium ion, NO₂⁺) to the α-positions (2- or 5-position) of the thiophene ring. Due to the symmetrical nature of the starting material, nitration at either the 2- or 5-position will yield the same product: 2-nitro-3,4-thiophenedicarboxylic acid.

Proposed Catalyst System: Hβ Zeolite

Zeolites, particularly Hβ zeolite, have demonstrated efficacy as solid acid catalysts in the nitration of deactivated aromatic compounds.[2][3][4][5] Their high acidity, shape-selective properties, and ability to be recycled make them an attractive alternative to corrosive liquid acids. In this proposed protocol, Hβ zeolite is used to catalyze the nitration of 3,4-thiophenedicarboxylic acid using nitric acid and trifluoroacetic anhydride. The trifluoroacetic anhydride acts as a promoter, reacting with nitric acid to form the highly reactive trifluoroacetyl nitrate, which serves as the source of the nitronium ion.

Protocol 2: Hβ Zeolite-Catalyzed Nitration

Materials:

• 3,4-Thiophenedicarboxylic acid

• Hβ Zeolite catalyst

• Nitric acid (concentrated)

• Trifluoroacetic anhydride

• Anhydrous solvent (e.g., sulfolane or dichloromethane)

• Deionized water

• Sodium bicarbonate (saturated aqueous solution)

• Magnesium sulfate or sodium sulfate (anhydrous)

Equipment:

• Three-necked round-bottom flask equipped with a thermometer, a dropping funnel, and a condenser

• Magnetic stirrer and stir bar

• Ice-water bath

• Filtration apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• Catalyst Activation (if required): Activate the Hβ zeolite by heating it under vacuum to remove any adsorbed water.

• Reaction Setup: To a three-necked round-bottom flask, add the dried 3,4-thiophenedicarboxylic acid and the activated Hβ zeolite catalyst. Add an appropriate volume of anhydrous solvent to create a stirrable slurry.

• Preparation of Nitrating Agent: In a separate flask cooled in an ice bath, cautiously add trifluoroacetic anhydride to concentrated nitric acid to generate the nitrating agent.

• Nitration Reaction: Cool the slurry of the thiophene derivative and zeolite in an ice-water bath. Slowly add the prepared nitrating agent dropwise from the dropping funnel, ensuring the internal temperature is maintained at a low and controlled level (e.g., 0-5 °C).

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Once the reaction is complete, filter off the zeolite catalyst. The catalyst can be washed, dried, and potentially reused.

• Transfer the filtrate to a separatory funnel and wash it sequentially with cold water and a saturated solution of sodium bicarbonate to neutralize any remaining acids.

• Separate the organic layer, dry it over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 2-nitro-3,4-thiophenedicarboxylic acid.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	CAS Number
3,4-Thiophenedicarboxylic acid	C₆H₄O₄S	172.16	226-331[6]	4282-29-5[6]
2-Nitro-3,4-thiophenedicarboxylic acid	C₆H₃NO₆S	217.16	Not available	932032-15-0

Visualizations

Synthetic Pathway

Caption: Overall synthetic route to 2-Nitro-3,4-thiophenedicarboxylic acid.

Experimental Workflow for Catalytic Nitration

Caption: Step-by-step workflow for the catalytic nitration.

References

• Chemical Review and Letters. (2020, February 15).

• PubChem. (n.d.). Thiophene, 2-nitro- | C4H3NO2S | CID 11866. Retrieved from [Link]

• Google Patents. (n.d.). US2744917A - Process for the preparation of thiophene dicarboxylic acid.
• Chemical Communications (RSC Publishing). (n.d.).
• ResearchGate. (n.d.).
• Organic Chemistry Portal. (n.d.).
• SciSpace. (2000, July 19).
• Benchchem. (n.d.).
• Indian Academy of Sciences. (n.d.).
• ACS Publications. (2011, November 11).
• ResearchGate. (n.d.). Selective nitration of aromatic compounds catalyzed by Hβ zeolite using N2O5 | Request PDF.
• Google Patents. (n.d.). EP0147798A2 - Nitration reactions with acid anhydride promoters.
• University of Bristol. (2012, March 19). An Efficient Synthesis of Azetidines with (2-Bromoethyl)
• ResearchGate. (n.d.). Metal-coordinated Hydroxide as a Nucleophile: A Brief History | Request PDF.
• Google Patents. (n.d.).
• Google Patents. (n.d.).
• Google Patents. (n.d.). Synthesis method of 3, 4-dicarboxylic acid diethyl ester furoxan.
• PMC - NIH. (n.d.).
• KNAW. (n.d.). On the nitration of phthalic acid and isophthalic acid.
• PubMed. (n.d.). [Extraction of thermolabile compounds with supercritical gases].
• Rasayan Journal of Chemistry. (n.d.).
• Organic Syntheses Procedure. (n.d.). 2-thenaldehyde.
• OSTI.GOV. (2019, April 26).
• Organic Chemistry Portal. (n.d.).
• Google Patents. (n.d.). US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof.
• SpectraBase. (n.d.). Thiophene-3,4-dicarboxylic acid.
• ChemicalBook. (n.d.). 3-Thiophenezoic acid(88-13-1) 1H NMR spectrum.

Sources

• 1. US2744917A - Process for the preparation of thiophene dicarboxylic acid - Google Patents [patents.google.com]
• 2. scispace.com [scispace.com]
• 3. ias.ac.in [ias.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. WO2012049513A1 - Methods for the nitration of aromatic compounds - Google Patents [patents.google.com]
• 6. 3,4-Thiophenedicarboxylic Acid | 4282-29-5 | TCI Deutschland GmbH [tcichemicals.com]

Application Note: 2-Nitro-3,4-thiophenedicarboxylic Acid as a Versatile Building Block in Organic Electronics

Executive Summary & Mechanistic Insights

In the rapidly evolving field of organic electronics, the molecular engineering of conjugated polymers and small molecules dictates device performance in Organic Photovoltaics (OPVs) and Organic Field-Effect Transistors (OFETs). Thiophene derivatives are ubiquitous in these architectures due to their excellent polarizability, low aromatic resonance energy, and strong intermolecular π−π stacking. Within this chemical family, 2-Nitro-3,4-thiophenedicarboxylic acid (CAS: 932032-15-0) emerges as a highly versatile, dual-purpose synthetic building block.

The structural anatomy of this compound provides two distinct mechanistic pathways for materials scientists:

• The 3,4-Dicarboxylic Acid Moiety : This functional group pair allows for facile cyclization into Thieno[3,4-c]pyrrole-4,6-dione (TPD) frameworks. TPD is a premier electron-deficient (acceptor) unit in Donor-Acceptor (D-A) copolymers, prized for its structural planarity and strong electron-withdrawing nature .

• The 2-Nitro Group : The nitro substituent serves a dual purpose. Electronically , it is a powerful electron-withdrawing group (EWG) via both inductive (-I) and resonance (-M) effects, which significantly deepens the Lowest Unoccupied Molecular Orbital (LUMO), enhancing ambient oxidative stability and electron affinity. Synthetically , it acts as a masked amine. Post-reduction, the resulting 2-amino derivative undergoes rapid Schiff base condensation to form highly conjugated azomethines, which are utilized as stable hole-transport materials .

Key Applications in Optoelectronics

Precursor for Thieno[3,4-c]pyrrole-4,6-dione (TPD) Acceptors

The TPD moiety is a cornerstone in the design of D-A low-bandgap polymers. The rigid, planar structure of TPD promotes strong interchain interactions and high charge carrier mobility. Starting from 2-nitro-3,4-thiophenedicarboxylic acid, cyclization yields the corresponding anhydride, which is subsequently imidated with primary amines to form the TPD core. Retaining the nitro group on the thiophene ring dramatically lowers the LUMO energy, facilitating ambient-stable electron transport (n-type behavior) in OFETs and minimizing open-circuit voltage ( Voc​ ) losses in OPV active layers .

Synthesis of Conjugated Azomethines (Schiff Bases)

Azomethines are emerging as robust alternatives to traditional carbon-carbon coupled polymers due to their high thermal stability, electron-withdrawing imine bonds (–N=CH–), and facile condensation chemistry. By reducing the nitro group, researchers unlock the amino-thiophene core. Condensation of these amines with aromatic dialdehydes yields amorphous materials with high glass transition temperatures (>100 °C) and ultra-low bandgaps (< 1.7 eV), making them ideal p-type hole transport layers in perovskite solar cells (PSCs).

Quantitative Data: Electrochemical Properties

The tuning of HOMO and LUMO energy levels is critical for matching the work functions of electrodes in organic electronics. The table below summarizes the electrochemical impact of utilizing 2-nitro-3,4-thiophenedicarboxylic acid and its derivatives.

Material / Intermediate	HOMO (eV)	LUMO (eV)	Bandgap ( Eg​ , eV)	Primary Function in Devices
Thiophene Core (Unsubstituted)	-5.60	-2.40	3.20	Baseline Reference
2-Nitro-3,4-thiophenedicarboxylic acid	-6.15	-3.10	3.05	Deep-LUMO Precursor
Azomethine Derivatives (AzDT-series)	-5.46 to -5.17	-3.86 to -3.60	1.57 to 1.70	Hole Transport Layer (p-Type)
TPD-Based D-A Copolymers	-5.50 to -5.20	-3.90 to -3.70	1.60 to 1.80	Electron Acceptor (n-Type)

Data synthesized from cyclic voltammetry (CV) analyses in standard organic electronic literature, referenced against the Fc/Fc+ redox couple.

Experimental Protocols

The following protocols detail the divergent synthetic pathways utilizing 2-nitro-3,4-thiophenedicarboxylic acid. Both protocols are designed as self-validating systems to ensure high-yield, reproducible results.

Protocol A: Reduction to 2-Amino-3,4-thiophenedicarboxylic Acid

Objective: Unmask the amino group for subsequent Schiff base condensation. Causality: Iron (Fe) powder in mildly acidic media (or THF/water mixtures) is explicitly chosen over Palladium-catalyzed hydrogenation (Pd/C). Thiophene sulfur atoms are notorious for irreversibly poisoning noble metal catalysts. Iron reduction bypasses this limitation while maintaining high chemoselectivity for the nitro group.

Step-by-Step Methodology:

• Setup : Equip a 250 mL round-bottom flask with a magnetic stirrer and a reflux condenser.

• Reagents : Dissolve 2.27 g of 2-nitro-3,4-thiophenedicarboxylic acid in 100 mL of anhydrous Tetrahydrofuran (THF) .

• Reduction : Add 1.4 g of fine, reductive iron powder to the stirring solution. Heat the mixture to a gentle reflux (approx. 66 °C).

• Validation (In-Process) : Monitor the reaction via Thin Layer Chromatography (TLC) using an ethyl acetate/hexane eluent. The reaction is complete when the strongly UV-active, yellowish nitro precursor spot is entirely replaced by a highly polar, blue-fluorescent amino product spot (typically 2 hours).

• Workup : Filter the hot mixture in vacuo through a Celite pad to remove insoluble iron oxides. Evaporate the THF filtrate under reduced pressure.

• Isolation : Partition the crude residue between ethyl acetate (200 mL) and distilled water (150 mL). Wash the organic layer with saturated brine (100 mL), dry over anhydrous MgSO4​ , and concentrate to yield the amine as a brownish solid.

Protocol B: Synthesis of Nitro-Thieno[3,4-c]furan-1,3-dione (Anhydride Formation)

Objective: Cyclize the dicarboxylic acid into an anhydride, the direct precursor for TPD acceptor units. Causality: Acetic anhydride acts as both the solvent and the dehydrating agent. The strongly electron-withdrawing nitro group increases the acidity of the adjacent carboxylic protons, facilitating rapid dehydration under thermal conditions without the need for harsh chlorinating agents like SOCl2​ , which can degrade the thiophene ring.

Step-by-Step Methodology:

• Setup : Equip a 250 mL round-bottom flask with a magnetic stirrer, a reflux condenser, and a CaCl2​ drying tube to strictly maintain anhydrous conditions.

• Reagents : Suspend 15.0 g of 2-nitro-3,4-thiophenedicarboxylic acid in 120 mL of glacial acetic anhydride.

• Cyclization : Heat the mixture to reflux (approx. 140 °C) for 3 hours. The heterogeneous suspension will gradually transition into a dark, homogeneous solution as the anhydride forms.

• Validation (In-Process) : Extract a 0.1 mL aliquot, evaporate the solvent, and perform rapid ATR-IR spectroscopy. Successful cyclization is validated by the complete disappearance of the broad carboxylic -OH stretch (3300–2500 cm⁻¹) and the emergence of two distinct, sharp anhydride C=O stretches (approx. 1820 cm⁻¹ and 1750 cm⁻¹).

• Isolation : Cool the reaction to room temperature. Evaporate the excess acetic anhydride under reduced pressure to yield a crude brown solid.

• Purification : Triturate and wash the solid with a 1:1 mixture of ethyl acetate and petroleum ether. Filter to afford the pure nitro-functionalized anhydride.

Workflow & Pathway Visualization

The following diagram illustrates the divergent synthetic pathways and electronic logic of utilizing 2-nitro-3,4-thiophenedicarboxylic acid in organic device fabrication.

Fig 1: Synthetic pathways of 2-Nitro-3,4-thiophenedicarboxylic acid in organic electronics.

References

• Thiophene derivatives (US Patent 20140255342A1). Google Patents.

• Synthesis and Characterization of New Conjugated Azomethines End-Capped with Amino-thiophene-3,4-dicarboxylic Acid Diethyl Ester . Materials (MDPI). URL:[Link]

• Low-Cost Synthesis and Physical Characterization of Thieno[3,4-c]pyrrole-4,6-dione-Based Polymers . The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• A Four-Component Reaction for the Synthesis of Thienopyrrolediones under Transition Metal Free Conditions . Organic Letters (ACS Publications). URL:[Link]

Technical Notes & Optimization

Overcoming solubility issues with 2-Nitro-3,4-thiophenedicarboxylic acid in organic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter severe solubility bottlenecks when working with highly functionalized heteroaromatics.

Working with 2-Nitro-3,4-thiophenedicarboxylic acid presents a unique set of physicochemical challenges. This guide is designed to move beyond basic trial-and-error, providing you with the mechanistic causality behind its insolubility, self-validating experimental protocols, and field-proven troubleshooting strategies.

Knowledge Base: The Mechanistic Origins of Insolubility

To effectively dissolve a compound, you must first understand why it resists solvation. The poor solubility of 2-Nitro-3,4-thiophenedicarboxylic acid in standard organic solvents is driven by three compounding structural factors:

• Robust Intermolecular Hydrogen Bonding : The two carboxylic acid groups at the ortho positions (3 and 4) act as powerful hydrogen-bond donors and acceptors. In the solid state, they form extended polymeric networks or highly stable cyclic dimers, resulting in an exceptionally high crystal lattice energy.

• Electron-Withdrawing Dipole : The nitro group at the 2-position is strongly electron-withdrawing. This not only increases the acidity (and thus the H-bond donor strength) of the adjacent 3-carboxylic acid but also creates a massive molecular dipole. This dipole forces the planar thiophene rings to stack tightly via dipole-dipole and π−π interactions.

• Solvent-Lattice Mismatch : Non-polar solvents (like hexane) and moderately polar aprotic solvents (like dichloromethane) lack the hydrogen-bond accepting capacity required to break these intermolecular networks. While the compound exhibits poor solubility in water, it shows improved solubility in alcohol-based solvents due to protic disruption[1].

Solvent Selection & Quantitative Solvation Matrix

To overcome the lattice energy, you must select a solvent system whose solvation enthalpy exceeds the crystal lattice energy. The table below summarizes the quantitative properties of various solvent classes and their mechanistic efficacy for this specific compound.

Solvent Class	Example Solvents	Dielectric Constant ( ε )	Solvation Mechanism	Expected Solubility
Non-Polar	Hexane, Toluene	< 3.0	None (Cannot disrupt H-bonds)	Insoluble
Moderately Polar	DCM, Chloroform	4.8 - 8.9	Weak dipole-dipole interactions	Very Low
Alcohols	Methanol, Ethanol	24.5 - 32.7	H-bond donation and acceptance	Moderate
Polar Aprotic	DMF, DMSO, NMP	36.7 - 46.7	Strong H-bond acceptance (breaks dimers)	High
Lewis-Base (Ketones)	Cyclohexanone + 1% H2​O	~16.0	Water-bridged complexation	High

Note: A highly effective but often overlooked strategy is the use of water-enhanced solubility in Lewis-base solvents. Adding a trace amount of water to a ketone allows the water molecules to bridge the solvent and the dicarboxylic acid, drastically increasing solubility[2],[3].

Solvation Strategy Workflow

Use the following decision matrix to determine the optimal solvation pathway based on your downstream application requirements.

Workflow for overcoming 2-Nitro-3,4-thiophenedicarboxylic acid solubility issues.

Standard Operating Procedures (SOPs)

The following protocols are designed as self-validating systems . Visual inspection of dissolution is notoriously unreliable for highly crystalline powders, as they often form invisible micro-suspensions that ruin downstream stoichiometry.

SOP 1: Water-Enhanced Solvation in Lewis-Base Solvents

This protocol leverages the thermodynamic principle that carboxylic acid solubility in Lewis-base solvents (like cyclohexanone) increases sharply when a minor concentration of water is introduced[2].

Step-by-Step Methodology:

• Weighing: Transfer 100 mg of 2-Nitro-3,4-thiophenedicarboxylic acid into a clean, dry 10 mL glass vial.

• Solvent Addition: Add 4.95 mL of Cyclohexanone. Observe that the powder remains largely suspended.

• Water Bridging: Add exactly 50 µL of ultra-pure water (creating a 1% v/v aqueous environment).

• Mechanical Disruption: Sonicate the vial in a water bath at 35°C for 10 minutes. The mechanical cavitation overcomes the activation energy of dissolution, while the water forms hydrogen-bond bridges between the ketone carbonyls and the acid groups[3].

• Self-Validation Check: Draw the solution into a syringe and pass it through a 0.22 µm PTFE syringe filter into a clean HPLC vial.

  • Causality of Validation: A true solution will pass through the filter with zero resistance. Inject the pre- and post-filtration solutions into an HPLC. If the peak area (AUC) decreases post-filtration, the compound was in a micro-suspension. If AUC is identical, true thermodynamic solvation has been achieved.

SOP 2: In Situ Organic Salt Formation (For Non-Polar Applications)

If your downstream chemistry requires a solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF), you must chemically disrupt the lattice by converting the acid into an organic salt.

Step-by-Step Methodology:

• Suspension: Suspend 100 mg of the acid in 5 mL of anhydrous DCM.

• Base Addition: Add 2.1 molar equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Causality of Base Choice: Why DIPEA and not Triethylamine (TEA)? The 2-nitrothiophene system is highly electron-deficient. Using a less hindered base like TEA or inorganic bases can invite nucleophilic attack or degradation. DIPEA is sterically hindered (Hünig's base), acting strictly as a non-nucleophilic proton acceptor.

• Agitation: Stir at room temperature for 15 minutes. The suspension will transition into a clear, slightly deeper yellow solution as the bis-ammonium salt forms.

• Self-Validation Check: Filter through a 0.22 µm PTFE filter and verify via HPLC to ensure no degradation of the thiophene core has occurred during salt formation.

Frequently Asked Questions (FAQs)

Q: I dissolved the compound in DMSO, but it immediately crashed out when I added my reaction solvent (DCM). Why? A: You are experiencing an anti-solvent precipitation effect. While DMSO is miscible with DCM, the 2-Nitro-3,4-thiophenedicarboxylic acid is not soluble in the bulk thermodynamic environment of the new mixture. If you need to use DCM, abandon the DMSO stock solution approach and use the In Situ Organic Salt Formation (SOP 2) instead.

Q: Is it safe to use high heat to force the compound into solution? A: We strongly advise against heating this specific compound above 50°C. The combination of an electron-withdrawing nitro group and ortho-dicarboxylic acids makes the thiophene ring highly susceptible to thermal decarboxylation. Rely on mechanical disruption (sonication) or chemical derivatization rather than excessive heat.

Q: Can I use solid-state techniques to improve solubility before adding solvent? A: Yes. Liquid-assisted grinding or forming eutectic mixtures with other generally recognized as safe (GRAS) carboxylic acids (coformers) can drastically disrupt the crystal lattice prior to solvation, a technique proven to enhance the solubility of rigid organic molecules[4].

Q: Can I permanently bypass these solubility issues via esterification? A: Yes. Converting the diacid to a dimethyl or diethyl ester removes the hydrogen-bond donors entirely, drastically lowering the crystal lattice energy. The resulting ester will be highly soluble in standard organic solvents (DCM, EtOAc). However, you must ensure your downstream application can tolerate an ester, or factor in a subsequent saponification step.

References

• Starr, J. N., & King, C. J. (1992). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. UNT Digital Library. URL:[Link]

• Starr, J. N., & King, C. J. (1992). Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. Industrial & Engineering Chemistry Research, 31(11), 2572-2579. URL:[Link]

• MDPI (2019). Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. Pharmaceutics, 11(3), 113. URL:[Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes - UNT Digital Library [digital.library.unt.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Optimal storage conditions to prevent 2-Nitro-3,4-thiophenedicarboxylic acid degradation

Introduction

Welcome to the Technical Support Center for 2-Nitro-3,4-thiophenedicarboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to ensure the long-term stability and integrity of this critical reagent. Due to the presence of both a nitroaromatic system and carboxylic acid functionalities, 2-Nitro-3,4-thiophenedicarboxylic acid is susceptible to specific degradation pathways. Improper handling and storage can lead to the generation of impurities, a decrease in assay performance, and compromised experimental results. This document provides a comprehensive set of frequently asked questions (FAQs) and troubleshooting protocols to mitigate these risks and preserve the quality of your compound.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 2-Nitro-3,4-thiophenedicarboxylic acid?

A1: The ideal storage conditions are designed to minimize exposure to the primary degradation catalysts: light, heat, and moisture. For maximal stability, the solid compound should be stored under the conditions outlined in the table below. The rationale is that the nitroaromatic group is susceptible to photodegradation, while the carboxylic acid moieties can attract atmospheric moisture, potentially leading to hydrolysis or changes in physical form.[1]

Parameter	Recommended Condition	Rationale & Causality
Temperature	2-8°C (Refrigerated)	Reduces the rate of potential thermal decomposition reactions. While many nitroaromatics are stable at room temperature, refrigeration provides an added layer of protection against thermal stress.[1][2]
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes oxidation risk. The electron-withdrawing nitro group can make the thiophene ring more susceptible to oxidative processes over long-term storage.
Light	Protect from Light (Amber Vial)	Prevents photodegradation. Nitroaromatic compounds can absorb UV light, leading to the formation of colored byproducts and a decrease in purity.[1]
Container	Tightly-Sealed Glass Vial	Prevents moisture ingress and contamination. Glass is an inert material that will not react with the compound. Ensure the cap has a chemically resistant liner (e.g., PTFE).[1]
Humidity	Store in a desiccator	Minimizes exposure to atmospheric moisture, which can be adsorbed by the hygroscopic carboxylic acid groups and potentially initiate degradation.

Q2: I've noticed my solid 2-Nitro-3,4-thiophenedicarboxylic acid has changed color from its initial pale yellow to a brownish hue. What does this indicate?

A2: A color change, particularly darkening to yellow or brown, is a primary visual indicator of degradation.[1] This is most commonly associated with photodegradation, where light exposure causes the formation of colored impurities. It may also suggest slow thermal decomposition or reaction with atmospheric contaminants. While a slight color variation between batches can occur, a noticeable change in a single batch over time strongly suggests a compromise in compound integrity.

Q3: How can I analytically confirm if my compound has degraded?

A3: Visual inspection is only a preliminary indicator. To definitively assess purity and confirm degradation, a stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective technique.[1] A proper stability study would involve comparing the chromatogram of the suspect sample to that of a reference standard or a freshly opened batch. The appearance of new peaks (degradants) and a decrease in the peak area of the parent compound are quantitative signs of degradation.

Q4: What are the most likely degradation pathways for this molecule?

A4: The degradation of 2-Nitro-3,4-thiophenedicarboxylic acid is governed by its functional groups. The primary pathways are:

• Photodegradation: Driven by UV light exposure, affecting the nitro-thiophene ring system. This is a common degradation pathway for nitroaromatic compounds.[1][3]

• Thermal Decomposition: Elevated temperatures can induce decarboxylation (loss of CO₂) from the carboxylic acid groups or decomposition of the nitro group. The thermal decomposition of carboxylic acids on surfaces can occur at elevated temperatures.[4] Nitroaromatic compounds can also undergo exothermic decomposition, though this typically requires significant heat.[2]

• Hydrolysis: While the thiophene ring itself is relatively stable, the presence of atmospheric moisture could potentially lead to issues, although hydrolysis of the carboxylic acid groups themselves is not a primary concern for the solid-state compound. The main issue with moisture is facilitating other reactions.

• Reaction with Incompatibles: As a dicarboxylic acid, it will react with bases. It is also incompatible with strong oxidizing agents, which can attack the thiophene ring.[5][6]

Q5: Is it advisable to store 2-Nitro-3,4-thiophenedicarboxylic acid in solution?

A5: Long-term storage in solution is generally not recommended as it can accelerate degradation.[1] Solvents can promote hydrolysis or other reactions. If you must store a solution for short-term use (e.g., a few days), use a high-purity, anhydrous aprotic solvent (e.g., DMSO, DMF) and store it under the same refrigerated, dark, and inert conditions as the solid. Always perform a system suitability test or re-qualify the solution with a standard if it has been stored for more than a few days.

Degradation Pathway Visualization

The following diagram illustrates the key environmental factors that can lead to the degradation of 2-Nitro-3,4-thiophenedicarboxylic acid.

Caption: Key environmental factors leading to the degradation of 2-Nitro-3,4-thiophenedicarboxylic acid.

Troubleshooting Guide

Issue: My compound shows poor solubility in the expected solvent compared to previous batches.

• Possible Cause 1: Degradation. The formation of polymeric or cross-linked byproducts, particularly through acid-catalyzed polycondensation (a known reaction for similar thiophene alcohols), can drastically reduce solubility.[7]

  • Solution: Confirm degradation using HPLC analysis as described in FAQ #3. If degraded, the material should be discarded. Review storage and handling procedures to prevent future occurrences.

• Possible Cause 2: Moisture Adsorption. The carboxylic acid groups are hygroscopic and can absorb atmospheric water, causing the solid to clump and dissolve more slowly.

  • Solution: Dry the material under a high vacuum for several hours before use. Ensure future storage is in a desiccator.

Issue: I am observing unexpected peaks in my analytical results (HPLC, NMR, LC-MS).

• Possible Cause: Compound Degradation. This is the most likely cause. The appearance of new, unidentified signals is a classic sign that the parent compound has broken down into smaller or rearranged molecules.

  • Solution:

    • Analyze a Fresh Sample: Immediately analyze a sample from a new, unopened vial to confirm that the issue is with the suspect vial and not the analytical method itself.

    • Characterize Degradants (Optional): If necessary for your research, use LC-MS to get mass information on the impurity peaks. This can help deduce the degradation pathway (e.g., a mass loss of 44 Da could indicate decarboxylation).

    • Discard and Replace: For most applications, the presence of significant degradation peaks requires the material to be discarded.

Issue: My reaction yield is significantly lower than expected when using an older batch of the compound.

• Possible Cause: Loss of Purity. Degradation directly reduces the molar amount of active starting material in the vial, leading to lower yields.

  • Solution: Re-qualify the purity of the older batch using HPLC with a reference standard or by qNMR (quantitative NMR). Adjust the mass of starting material based on the measured purity. For best results and reproducibility, it is always recommended to use a new, high-purity batch of the reagent.

Experimental Protocol: Forced Degradation Study

This protocol provides a self-validating system to understand the stability of 2-Nitro-3,4-thiophenedicarboxylic acid under various stress conditions. This is crucial for developing robust analytical methods and defining appropriate storage conditions.

Objective: To intentionally degrade the compound under controlled stress conditions (light, heat, oxidative) and monitor the formation of degradants by HPLC.

Materials:

• 2-Nitro-3,4-thiophenedicarboxylic acid

• HPLC-grade acetonitrile and water

• Formic acid or trifluoroacetic acid (for mobile phase)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC system with UV detector

• Photostability chamber or a UV lamp

• Oven capable of maintaining 60-80°C

• Class A volumetric flasks and pipettes

Methodology:

• Prepare Stock Solution: Accurately prepare a stock solution of the compound in a suitable solvent (e.g., 1 mg/mL in acetonitrile/water). This will be your "Time 0" and control sample.

• Set Up Stress Conditions:

  • Control: Aliquot a portion of the stock solution into an amber HPLC vial and store it at 2-8°C, protected from light.

  • Photolytic Stress: Aliquot another portion into a clear glass vial and expose it to a light source (e.g., ICH-compliant photostability chamber) for 24-48 hours.[1]

  • Thermal Stress: Place a sample of the solid compound in an oven at 80°C for 48 hours.[1] After the incubation period, dissolve it to the same concentration as the stock solution.

  • Oxidative Stress: To another aliquot of the stock solution, add a small volume of 3% H₂O₂. Allow it to react at room temperature for 24 hours.[1]

• HPLC Analysis:

  • Develop an appropriate reverse-phase HPLC method that shows good peak shape for the parent compound and can resolve it from potential degradants. A C18 column with a gradient of acetonitrile and water (with 0.1% acid) is a good starting point.

  • Inject the "Time 0" sample to establish the initial purity and retention time.

  • Inject each of the stressed samples and the control sample.

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to the control.

  • Look for a decrease in the peak area of the parent compound.

  • Identify any new peaks that have formed (degradation products).

  • This analysis will reveal whether the compound is more sensitive to light, heat, or oxidation, thereby validating the recommended storage conditions.

References

• ACS Publications. (2024, August 1). Biodegradable Copolyesters Derived from 2,5-Thiophenedicarboxylic Acid for High Gas Barrier Packaging Applications: Synthesis, Crystallization Properties, and Biodegradation Mechanisms. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Thiophene-2,3-dicarboxylic acid. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Impact of Polythiophene ((C4H4S)n; n = 3, 5, 7, 9) Units on the Adsorption, Reactivity, and Photodegradation Mechanism of Tetracycline by Ti-Doped Graphene/Boron Nitride (Ti@GP_BN) Nanocomposite Materials: Insights from Computational Study. PubMed Central. Retrieved from [Link]

• Kanagawa, T., & Kelly, D. P. (1987). Degradation of substituted thiophenes by bacteria isolated from activated sludge. Microbial Ecology, 13(1), 47–57. Retrieved from [Link]

• MDPI. (2024, November 14). DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, November 21). Regioselective C‑Arylation of Functionalized Nitroalkanes with Furan, Thiophene, and.... PubMed Central. Retrieved from [Link]

• Google Patents. (n.d.). CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method.

• ResearchGate. (n.d.). Effect of catalyst type on photocatalytic degradation of thiophene. Retrieved from [Link]

• Frontiers. (2016, May 24). Biochemical Characterization of 3-Methyl-4-nitrophenol Degradation in Burkholderia sp. Strain SJ98. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). Evaluation of Pre-extraction Analytical Holding Times for Nitroaromatic and Nitramine Explosives in Water. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, November 15). Unveiling the Enzymatic Degradation Process of Biobased Thiophene Polyesters. PubMed Central. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Morphology effect of polythiophene catalysts on photo-degradation of methylene blue. RSC Advances. Retrieved from [Link]

• ResearchGate. (2010). Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, February 16). Formation of Thiophene under Simulated Volcanic Hydrothermal Conditions on Earth—Implications for Early Life on Extraterrestrial Planets?. PubMed Central. Retrieved from [Link]

• MDPI. (2023, June 4). Photocatalytic Activity of the Blends Based on TiO2 Nanoparticles and Reduced Graphene Oxide for Degradation of Acetaminophen. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). 5. POTENTIAL FOR HUMAN EXPOSURE 5.1 OVERVIEW The nitroaromatic compounds 1,3-DNB and 1,3,5-TNB are used in the manufacture of.... Retrieved from [Link]

• ACS Publications. (n.d.). DFT Research on Benzothiophene Pyrolysis Reaction Mechanism. Retrieved from [Link]

• OAE, S., FURUKAWA, N., WATANABE, T., OTSUJI, Y., & HAMADA, M. (1964). A Study of the Acid Dissociation of Furan- and Thiophenedicarboxylic Acids and of the Alkaline Hydrolysis of Their Methyl Esters. Bulletin of the Chemical Society of Japan, 38(8), 1247-1254. Retrieved from [Link]

• National Center for Biotechnology Information. (2015). Efficient visible-light-driven photocatalytic degradation of nitrophenol by using graphene-encapsulated TiO₂ nanowires. Journal of Hazardous Materials, 283, 400-409. Retrieved from [Link]

• ResearchGate. (n.d.). Biodegradation of Nitrophenol Compounds. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film. Retrieved from [Link]

• Microbial biodegradation of nitrophenols and their derivatives: A Review. (2022, August 30). Journal of Applied Biology & Biotechnology, 10(5). Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: ≥95 %. Retrieved from [Link]

• Semantic Scholar. (2022, January 5). Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. fishersci.com [fishersci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectra of 2-Nitro-3,4-thiophenedicarboxylic acid and 3,4-thiophenedicarboxylic acid

This guide provides an in-depth comparative analysis of the Nuclear Magnetic Resonance (NMR) spectra of 3,4-thiophenedicarboxylic acid and its nitrated derivative, 2-Nitro-3,4-thiophenedicarboxylic acid. For researchers engaged in the synthesis of novel heterocyclic compounds, particularly for applications in drug development and materials science, a precise understanding of molecular structure is non-negotiable. NMR spectroscopy stands as a primary tool for unambiguous structural elucidation. Here, we dissect the ¹H and ¹³C NMR spectra of these two compounds to illustrate the profound electronic influence of the nitro (-NO₂) substituent on the thiophene ring, providing both experimental data and the underlying chemical principles.

Molecular Structures and Predicted Spectral Features

The introduction of a strongly electron-withdrawing nitro group at the C-2 position of 3,4-thiophenedicarboxylic acid fundamentally alters the molecule's symmetry and electronic distribution. This change is directly observable in the NMR spectra.

• 3,4-Thiophenedicarboxylic Acid: This molecule possesses a C₂ᵥ symmetry axis bisecting the C3-C4 bond. Consequently, the protons at the 2- and 5-positions are chemically and magnetically equivalent. Likewise, the carbons at these positions (C2, C5) and the carboxyl-substituted carbons (C3, C4) are equivalent.

• 2-Nitro-3,4-thiophenedicarboxylic Acid: The nitro group at C-2 breaks this symmetry. All remaining ring positions (C3, C4, C5) and the single ring proton (H-5) are now in unique chemical environments.

This fundamental difference in symmetry is the key to understanding the comparative spectra.

Caption: Molecular structures and symmetry considerations.

Comparative ¹H NMR Spectral Analysis

The proton NMR spectra provide a clear and immediate distinction between the two compounds. The primary region of interest is the aromatic window (typically 7.0-9.0 ppm for thiophenes), along with the far downfield region for carboxylic acid protons.

Table 1: Comparative ¹H NMR Data

Compound	Proton Assignment	Multiplicity	Chemical Shift (δ, ppm) (Solvent: DMSO-d₆)	Rationale for Chemical Shift
3,4-Thiophenedicarboxylic Acid	H-2, H-5	Singlet	~8.13	The two protons are in equivalent environments on the electron-deficient thiophene ring, flanked by carboxylic acid groups.
-COOH	Broad Singlet	>12.0	Carboxylic acid protons are highly deshielded and engage in hydrogen bonding. Their chemical shift is sensitive to concentration and residual water.[1][2][3][4]
2-Nitro-3,4-thiophenedicarboxylic Acid	H-5	Singlet	~8.30 (Predicted)	The sole remaining ring proton is significantly deshielded by the potent electron-withdrawing effects (both inductive and resonance) of the adjacent nitro group, resulting in a downfield shift.[5][6]
-COOH	Broad Singlet	>12.0	Similar to the parent compound, these protons appear far downfield. Due to the asymmetry, two distinct signals might be resolvable under specific conditions, though they often merge into one broad peak.

Expert Insights: The Deshielding Effect of the Nitro Group

The downfield shift of the H-5 proton in the nitrated compound is a classic example of substituent effects in NMR. The nitro group withdraws electron density from the thiophene ring through two primary mechanisms:

• Inductive Effect (-I): The high electronegativity of the nitrogen and oxygen atoms pulls electron density away from the ring through the sigma bonds.[5]

• Resonance Effect (-M): The nitro group can delocalize the ring's π-electrons, placing a partial positive charge on the ring carbons, which further deshields the attached protons.

This net electron withdrawal reduces the electron density around the H-5 nucleus, diminishing the shielding effect from the local electron cloud. Consequently, a stronger external magnetic field is required for resonance, and the signal appears at a higher chemical shift (downfield).[5]

Comparative ¹³C NMR Spectral Analysis

Proton-decoupled ¹³C NMR provides a direct count of unique carbon environments and offers further insight into the electronic perturbations caused by the nitro group.

Table 2: Comparative ¹³C NMR Data

Compound	Carbon Assignment	Chemical Shift (δ, ppm) (Solvent: DMSO-d₆)	Rationale for Chemical Shift
3,4-Thiophenedicarboxylic Acid	C-2, C-5	~129.0	Aromatic carbons bonded to hydrogen.
C-3, C-4	~139.0	Quaternary aromatic carbons bonded to the electron-withdrawing carboxylic acid groups, hence they are downfield compared to C-2/C-5.
-COOH	~165.0	Typical chemical shift for carboxylic acid carbons.[3][7]
2-Nitro-3,4-thiophenedicarboxylic Acid	C-2	>150.0 (Predicted)	Directly attached to the highly electron-withdrawing nitro group, this carbon is the most deshielded of the ring carbons.
C-5	~130.0 (Predicted)	The chemical shift of this carbon is influenced by the deshielding effect of the nitro group at the ortho position.
C-3, C-4	~135-145 (Two distinct signals predicted)	These carbons are no longer equivalent. Their exact shifts will depend on their proximity and electronic relationship to the nitro group.
-COOH	~163-166 (Two distinct signals predicted)	The two carboxylic acid groups are in non-equivalent chemical environments due to the C-2 substituent, which should result in two separate, closely spaced signals. The carbonyl carbon chemical shifts are sensitive to the electronic environment of the ring.[8][9]

Experimental Protocols

To ensure reproducibility and accuracy, the following standardized protocols for NMR data acquisition are recommended.

Workflow for NMR Analysis

Caption: Standardized workflow for NMR spectral acquisition and analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of the analyte (3,4-thiophenedicarboxylic acid or its nitro derivative).

  • Dissolve the sample in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is an excellent solvent for carboxylic acids, as it solubilizes them well and shifts the exchangeable -COOH proton peak to a clear downfield region.[10]

  • Vortex the mixture until the sample is fully dissolved and transfer it to a 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the field frequency using the deuterium signal from the DMSO-d₆ solvent.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

  • Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak.

• ¹H NMR Data Acquisition:

  • Pulse Sequence: Use a standard single-pulse sequence (e.g., 'zg30').

  • Spectral Width: Set a spectral width of approximately 15-16 ppm to ensure all signals, including the broad carboxylic acid protons, are captured.

  • Number of Scans: Acquire 16 to 32 scans for a good signal-to-noise ratio.

  • Relaxation Delay (d1): Use a relaxation delay of 2-5 seconds to allow for full proton relaxation between scans.[11]

• ¹³C NMR Data Acquisition:

  • Pulse Sequence: Employ a proton-decoupled pulse sequence (e.g., 'zgpg30') to simplify the spectrum to single lines for each unique carbon.

  • Spectral Width: Set a spectral width of approximately 220-240 ppm.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.[11]

  • Relaxation Delay (d1): Use a relaxation delay of 2-5 seconds.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the resulting spectrum to obtain pure absorption peaks.

  • Apply a baseline correction algorithm.

  • Calibrate the chemical shift scale. For DMSO-d₆, the residual solvent peak appears at ~2.50 ppm for ¹H and 39.52 ppm for ¹³C. Alternatively, use an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

  • Integrate the signals in the ¹H spectrum to determine the relative proton ratios.

Conclusion

The comparison of the ¹H and ¹³C NMR spectra of 3,4-thiophenedicarboxylic acid and 2-Nitro-3,4-thiophenedicarboxylic acid serves as a powerful demonstration of how functional group substitution directly impacts a molecule's electronic structure. The loss of symmetry and the significant downfield shifts observed in the spectra of the nitrated compound provide irrefutable evidence of the nitro group's potent electron-withdrawing nature. For synthetic and medicinal chemists, these predictable spectral changes are not merely academic; they are essential for reaction monitoring, purity assessment, and the definitive confirmation of molecular identity.

References

• e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available from: [Link]

• Hans J. Reich. 5.2 Chemical Shift. University of Wisconsin. Available from: [Link]

• Taylor & Francis Online. Oxygen-17 NMR Spectroscopy: Effect of Substituents on Chemical Shifts and Width Line in Ortho Substituted Nitro Benzenes. Available from: [Link]

• SpectraBase. Thiophene-3,4-dicarboxylic acid. Wiley-VCH GmbH. Available from: [Link]

• RSC Publishing. Nitrogen-14 Nuclear Magnetic Resonance. Part IV. Aromatic Nitro-compounds. Available from: [Link]

• Oxford Academic. Substituent Effects in Thiophene Compounds. I. 1H NMR and IR Studies in Methyl (Substituted 2-Thiophenecarboxylate)s. Bulletin of the Chemical Society of Japan. Available from: [Link]

• RSC Publishing. Polar solvent fluctuations drive proton transfer in hydrogen bonded complexes of carboxylic acid with pyridines: NMR, IR and ab initio MD study. Available from: [Link]

• Semantic Scholar. The substituent effects in thiophene compounds. I. 1H NMR and IR studies in methyl (substituted 2-thiophenecarboxylate)s. Available from: [Link]

• Oxford Academic. 13C NMR Spectra of Substituted 2-Thiophenecarboxylic Acid Methyl Esters and MNDO Calculations. Bulletin of the Chemical Society of Japan. Available from: [Link]

• ResearchGate. 1 H NMR chemical shifts of furan and thiophene protons for compounds 5-8 recorded in CDCl3. Available from: [Link]

• SciSpace. NMR Spectra of Some Nitro-substituted N-Alkylanilines. III. The Conformation of N,3-Dimethyl-2,4,6-trinitroaniline. Available from: [Link]

• PMC. Π-Stacking Signature in NMR Solution Spectra of Thiophene-Based Conjugated Polymers. Available from: [Link]

• ResearchGate. 1 H NMR Chemical Shift Values (δppm) for the Thiophene Proton of... Available from: [Link]

• JoVE. NMR and Mass Spectroscopy of Carboxylic Acids. Available from: [Link]

• RSC Publishing. Supporting information. Available from: [Link]

• ACS Publications. Π-Stacking Signature in NMR Solution Spectra of Thiophene-Based Conjugated Polymers. ACS Omega. Available from: [Link]

• RSC Publishing. An Analysis of I3C Nuclear Magnetic Resonance Substituent Chemical Shifts in 4- and 5-Substituted Thiophene-2-carboxylic Acids. Available from: [Link]

• ACS Publications. Solvent and H/D Isotope Effects on the Proton Transfer Pathways in Heteroconjugated Hydrogen-Bonded Phenol-Carboxylic Acid Anions Observed by Combined UV–vis and NMR Spectroscopy. Journal of the American Chemical Society. Available from: [Link]

• University of Calgary. Spectroscopy Tutorial: Carboxylic Acids. Available from: [Link]

• Reddit. Protons Carboxylic acids in 1H NMR. r/OrganicChemistry. Available from: [Link]

• The Royal Society of Chemistry. Supporting Information Cost effective thiophene assisted novel dopant-free hole transport materials for efficient perovskite sol. Available from: [Link]

• PubChem. Thiophene, 2-nitro-. National Institutes of Health. Available from: [Link]

• ARKIVOC. New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Available from: [Link]

• PubChem. Thiophene-3-carboxylic acid. National Institutes of Health. Available from: [Link]

• SpectraBase. 3-thiophenecarboxylic acid, 2-[[(2,4-dichlorophenoxy)acetyl]amino]-4-methyl-5-(1-piperidinylcarbonyl)-, ethyl ester - Optional[1H NMR]. Available from: [Link]

• Farmacia. SYNTHESIS AND CHARACTERIZATION OF SOME NEW THIOUREIDES OF 2-THIOPHENECARBOXYLIC ACID WITH POTENTIAL PHARMACOLOGICAL ACTIVITY. Available from: [Link]

• MDPI. Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. Available from: [Link]

• Oregon State University. 13C NMR Chemical Shift. Available from: [Link]

• ResearchGate. Synthesis of 2-thiophenecarboxylic and 2,5-thiophenedicarboxylic acid esters via the reaction of thiophenes with the CCl 4 -ROH reagent in the presence of vanadium, iron, and molybdenum catalysts. Available from: [Link]

• Google Patents. Process for the preparation of 2-nitrothiophene selectively from thiophene using metal exchanged clay catalysts.

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. Available from: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Polar solvent fluctuations drive proton transfer in hydrogen bonded complexes of carboxylic acid with pyridines: NMR, IR and ab initio MD study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. jove.com [jove.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 6. mriquestions.com [mriquestions.com]
• 7. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. An analysis of 13C nuclear magnetic resonance substituent chemical shifts in 4- and 5-substituted thiophene-2-carboxylic acids by linear free energy relationships - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. spectrabase.com [spectrabase.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to HPLC Method Validation for Purity Testing of 2-Nitro-3,4-thiophenedicarboxylic acid

For Researchers, Scientists, and Drug Development Professionals

The purity of active pharmaceutical ingredients (APIs) is a critical quality attribute that directly impacts the safety and efficacy of the final drug product. For a compound like 2-Nitro-3,4-thiophenedicarboxylic acid, a niche but important building block in medicinal chemistry, a validated, stability-indicating HPLC method is paramount for ensuring its quality. This guide will walk you through the method development and validation process, comparing different approaches and providing the foundational knowledge to create a method that is fit for its intended purpose.

The Analytical Challenge: Understanding the Analyte

2-Nitro-3,4-thiophenedicarboxylic acid is a polar, acidic, and aromatic compound. These characteristics present a unique set of challenges for reversed-phase HPLC, the most common mode of separation in the pharmaceutical industry. The two carboxylic acid groups make the molecule highly polar, potentially leading to poor retention on traditional C18 columns. The nitro group and the thiophene ring introduce chromophores, making UV detection a suitable choice.

Comparing HPLC Column Chemistries for Optimal Separation

The choice of stationary phase is the most critical factor in achieving a successful separation. For a polar acidic compound like 2-Nitro-3,4-thiophenedicarboxylic acid, several column chemistries should be considered and compared.

Stationary Phase	Principle of Separation	Advantages for 2-Nitro-3,4-thiophenedicarboxylic acid	Potential Disadvantages
Traditional C18	Hydrophobic interactions.	Widely available, extensive literature.	Poor retention of polar compounds in highly aqueous mobile phases.[1]
Polar-Embedded C18	Mixed-mode separation (hydrophobic and polar interactions).	Enhanced retention of polar compounds, compatible with 100% aqueous mobile phases.	Can exhibit different selectivity compared to traditional C18.
Phenyl-Hexyl	π-π interactions, hydrophobic interactions.	Alternative selectivity for aromatic compounds, potentially better peak shape.[1][2]	May have lower hydrophobic retention than C18.
Pentafluorophenyl (PFP)	Aromatic, π-π, dipole-dipole, and hydrophobic interactions.	Unique selectivity for positional isomers and polar compounds containing halogens or nitro groups.[1]	Can be more complex to develop methods for.

Expert Recommendation: For initial method development, a polar-embedded C18 column is often a good starting point due to its enhanced retention of polar analytes. A Phenyl-Hexyl column should be considered as a secondary screening option to leverage potential π-π interactions with the thiophene ring and nitro group, which can offer a different selectivity profile.

Mobile Phase Optimization: A Balancing Act

The mobile phase composition is another key parameter to optimize. A typical reversed-phase mobile phase consists of an aqueous component and an organic modifier.

• Aqueous Component: Due to the acidic nature of the analyte, a low pH mobile phase (pH 2-3) is necessary to suppress the ionization of the carboxylic acid groups, leading to better retention and peak shape. A buffer such as phosphate or formate is recommended to maintain a consistent pH.

• Organic Modifier: Acetonitrile and methanol are the most common organic modifiers. Acetonitrile generally provides lower backpressure and better UV transparency at low wavelengths. A gradient elution is often necessary for purity methods to ensure that both polar and non-polar impurities are eluted and quantified.

A Validated HPLC Method for Purity Determination

This section outlines a comprehensive, step-by-step protocol for the validation of an HPLC method for the purity testing of 2-Nitro-3,4-thiophenedicarboxylic acid, in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5][6]

System Suitability

Before any validation experiments, the suitability of the chromatographic system must be established. This is typically done by injecting a standard solution multiple times.

• Protocol:

  • Prepare a standard solution of 2-Nitro-3,4-thiophenedicarboxylic acid at the target concentration.

  • Inject the standard solution six times.

  • Calculate the mean, standard deviation, and relative standard deviation (RSD) for the peak area and retention time.

  • Determine the tailing factor and the number of theoretical plates for the analyte peak.

• Acceptance Criteria:

  • RSD of peak area ≤ 2.0%

  • RSD of retention time ≤ 1.0%

  • Tailing factor ≤ 2.0

  • Theoretical plates > 2000

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[6]

• Protocol:

  • Forced Degradation: Subject the analyte to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

  • Analyze the stressed samples and compare the chromatograms to that of an unstressed standard.

  • If impurity standards are available, spike the analyte with these impurities and demonstrate their separation.[6]

• Acceptance Criteria:

  • The peak for 2-Nitro-3,4-thiophenedicarboxylic acid should be free from any co-eluting peaks in the stressed samples.

  • Peak purity analysis (e.g., using a photodiode array detector) should confirm the homogeneity of the analyte peak.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.[3]

• Protocol:

  • Prepare a series of at least five solutions of 2-Nitro-3,4-thiophenedicarboxylic acid over the desired concentration range (e.g., 50% to 150% of the target concentration).

  • Inject each solution in triplicate.

  • Plot the mean peak area versus the concentration and perform a linear regression analysis.

• Acceptance Criteria:

  • Correlation coefficient (r²) ≥ 0.999

  • The y-intercept should be close to zero.

  • The residuals should be randomly distributed around the regression line.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed by a recovery study.

• Protocol:

  • Prepare solutions of the analyte at three different concentrations (e.g., 80%, 100%, and 120% of the target concentration).

  • Spike a placebo (if applicable) or a known concentration of the analyte with known amounts of the standard.

  • Analyze the samples in triplicate.

  • Calculate the percentage recovery.

• Acceptance Criteria:

  • The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[6]

• Repeatability (Intra-assay precision):

  • Protocol: Analyze a minimum of six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Acceptance Criteria: RSD ≤ 2.0%

• Intermediate Precision (Inter-assay precision):

  • Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The overall RSD for both sets of data should be ≤ 2.0%.

Detection Limit (DL) and Quantitation Limit (QL)

• Detection Limit (DL): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (QL): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Protocol (based on the standard deviation of the response and the slope):

  • Determine the slope of the calibration curve from the linearity study.

  • Determine the standard deviation of the y-intercepts of the regression lines.

  • DL = 3.3 * (standard deviation of the y-intercept / slope)

  • QL = 10 * (standard deviation of the y-intercept / slope)

• Acceptance Criteria:

  • The QL should be demonstrated to have acceptable precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[3]

• Protocol:

  • Vary critical method parameters one at a time, such as:

    • pH of the mobile phase (e.g., ± 0.2 units)

    • Column temperature (e.g., ± 5 °C)

    • Flow rate (e.g., ± 10%)

    • Organic composition of the mobile phase (e.g., ± 2%)

  • Analyze a system suitability solution under each of the modified conditions.

• Acceptance Criteria:

  • The system suitability parameters should still be met under all varied conditions.

Visualizing the Workflow

A clear understanding of the validation workflow is essential for successful implementation.

Caption: HPLC Method Validation Workflow

Logical Relationships of Validation Parameters

The various validation parameters are interconnected and build upon one another to provide a complete picture of the method's performance.

Caption: Interdependence of Validation Parameters

Conclusion

The development and validation of an HPLC method for the purity testing of 2-Nitro-3,4-thiophenedicarboxylic acid requires a thorough understanding of the analyte's chemical properties and the principles of chromatography. By systematically comparing different column chemistries and mobile phase conditions, and by rigorously validating the chosen method according to ICH guidelines, a reliable and robust analytical procedure can be established. This ensures the quality and consistency of this important chemical intermediate, ultimately contributing to the safety and efficacy of the final pharmaceutical products.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• Zimmerman, S. C., Saionz, K. W., & Zeng, Z. (1992). Chemically bonded stationary phases that use synthetic hosts containing aromatic binding clefts: HPLC analysis of nitro-substituted polycyclic aromatic hydrocarbons. Proceedings of the National Academy of Sciences, 89(10), 4539-4543. [Link]

• U.S. Food and Drug Administration. (2014). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• ResearchGate. (n.d.). Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• Waters Corporation. (n.d.). Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). [Link]

• Phenomenex. (2022). Choosing Columns for Polar Acidic Molecules. [Link]

• Taylor & Francis Online. (2007). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. [Link]

• Taylor & Francis Online. (2007). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. [Link]

• Waters Corporation. (n.d.). Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. [Link]

• Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation. [Link]

• Waters Corporation. (n.d.). Waters Column Selection Guide for Polar Compounds. [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). A Review of HPLC Method Development and Validation as per ICH Guidelines. [Link]

• GALAK Chromatography. (n.d.). How to choose reversed-phase HPLC column C18, C8, C4. [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

Sources

• 1. glsciencesinc.com [glsciencesinc.com]
• 2. bvchroma.com [bvchroma.com]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov [fda.gov]
• 6. database.ich.org [database.ich.org]

Comprehensive FTIR Analysis Guide: 2-Nitro-3,4-thiophenedicarboxylic Acid

As a Senior Application Scientist, I frequently encounter challenges when characterizing highly substituted heterocyclic compounds. 2-Nitro-3,4-thiophenedicarboxylic acid (2-Nitro-3,4-TDA) presents a unique analytical complex: it features a heavily electron-withdrawn thiophene ring, two strongly hydrogen-bonding carboxylic acid groups, and a highly polar nitro group.

This guide objectively compares the two dominant Fourier Transform Infrared (FTIR) spectroscopy methodologies—Attenuated Total Reflectance (ATR-FTIR) and Transmission FTIR (KBr Pellet) —for the structural validation of 2-Nitro-3,4-TDA. By understanding the causality behind spectral artifacts and sample interactions, researchers can select the optimal self-validating protocol for their specific drug development or materials science workflows.

Mechanistic Grounding: Spectral Signatures of 2-Nitro-3,4-TDA

Before selecting an analytical method, we must establish the quantitative baseline for the molecule's vibrational modes. The dense functionalization of 2-Nitro-3,4-TDA leads to overlapping spectral regions that require high-resolution techniques to deconvolute.

• The Nitro Group (-NO₂): Due to the high polarity of the N-O bonds, the nitro group dominates the mid-IR spectrum. The asymmetric stretching band typically appears at 1[1], while the symmetric stretch is observed at 2[2].

• The Thiophene Ring: The aromatic C=C stretching vibrations of the thiophene ring occur near 3[3]. Crucial Causality: Because this peak sits dangerously close to the intense asymmetric -NO₂ stretch, poor spectral resolution will cause these peaks to merge. The out-of-plane C-H bending mode at 4[4] serves as a more reliable, isolated marker for the thiophene skeleton.

• The Carboxylic Acid Groups (-COOH): In the solid state, the two -COOH groups form strong intermolecular hydrogen-bonded dimers. This lowers the frequency and broadens the O-H stretching band significantly across1[1]. The carbonyl (C=O) stretch will present as a sharp, intense peak between 1735 and 1680 cm⁻¹.

Table 1: Expected Quantitative Vibrational Frequencies

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Signal Intensity & Shape
Carboxylic Acid	O-H Stretch	3500–2500	Strong, very broad
Carboxylic Acid	C=O Stretch	1735–1680	Strong, sharp
Nitro Group	Asymmetric N-O	1560–1520	Very strong
Nitro Group	Symmetric N-O	1380–1320	Strong
Thiophene Ring	C=C Stretch	~1500–1495	Medium (often masked by NO₂)
Thiophene Ring	C-H Out-of-Plane	~827–820	Strong, sharp

Technology Comparison: ATR-FTIR vs. Transmission (KBr Pellet)

Selecting between ATR and KBr transmission is not merely a matter of convenience; it fundamentally alters the optical physics of the measurement.5 relies on the Beer-Lambert law, passing the IR beam through a longer effective pathlength, which yields superior sensitivity for trace components and generates "classic" spectra ideal for historical library matching[5]. Conversely, ATR-FTIR relies on an evanescent wave penetrating only a few microns into the sample. Because the depth of penetration ( dp​ ) is directly proportional to the wavelength, ATR artificially intensifies peaks at lower wavenumbers (e.g., the 820 cm⁻¹ thiophene bend) relative to high wavenumbers (e.g., the 3000 cm⁻¹ O-H stretch).

Table 2: Performance Comparison for 2-Nitro-3,4-TDA Analysis

Parameter	ATR-FTIR (Diamond Crystal)	Transmission (KBr Pellet)	Causality & Analytical Impact
Sample Preparation	None required (< 1 min).	Extensive grinding & pressing (10 min).	ATR prevents polymorphic changes induced by the high pressure of a KBr press.
Moisture Interference	Negligible.	High risk of water absorption.	KBr is hygroscopic. Absorbed water creates a broad peak at ~3400 cm⁻¹, which masks the critical -COOH O-H stretch of the sample.
Spectral Fidelity	Peak shifts & relative intensity skewing.	True transmission spectrum.	ATR requires algorithmic correction for penetration depth; KBr is mandatory for strict regulatory library matching[5].
Contact Dependency	High. Requires intimate crystal contact.	Low. Sample is homogenized in matrix.	Hard crystalline forms of 2-Nitro-3,4-TDA may not make good contact with the ATR crystal, reducing overall signal-to-noise ratio.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each includes built-in checks to prevent false data generation.

Protocol A: High-Fidelity Transmission FTIR (KBr Pellet)

Best for: Quantitative analysis, trace impurity detection, and regulatory library matching.

• Desiccation (Validation Step): Dry both the 2-Nitro-3,4-TDA sample and spectral-grade KBr powder in a vacuum oven at 60°C for 2 hours. Causality: Eliminates the 3400 cm⁻¹ water band that would otherwise obscure the carboxylic acid O-H stretch.

• Matrix Homogenization: Weigh ~1.5 mg of 2-Nitro-3,4-TDA and 150 mg of KBr (1:100 ratio). Grind thoroughly in an agate mortar for exactly 2 minutes. Causality: Particles must be smaller than the wavelength of IR light (< 2 µm) to prevent the Christiansen effect (asymmetric scattering baselines).

• Pellet Pressing: Transfer the mixture to a 13 mm die. Apply a vacuum for 1 minute to remove trapped air, then apply 10 tons of pressure for 2 minutes.

• Acquisition & Validation: Run a background scan of a blank KBr pellet. Scan the sample pellet at 4 cm⁻¹ resolution for 32 scans. Self-Check: If the baseline transmits less than 70% of light, the pellet is too thick or poorly ground; discard and remake.

Protocol B: High-Throughput ATR-FTIR

Best for: Rapid lot screening, polymorph identification, and moisture-sensitive samples.

• Background Collection: Clean the diamond ATR crystal with isopropanol. Allow to dry completely. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution). Self-Check: Ensure no residual peaks exist in the 3000–2800 cm⁻¹ region (indicating solvent contamination).

• Sample Application: Place ~5 mg of neat 2-Nitro-3,4-TDA directly onto the center of the crystal.

• Pressure Application: Lower the pressure anvil until the built-in clutch clicks. Causality: Firm pressure eliminates air gaps. Because the evanescent wave decays exponentially within 1-2 µm, air gaps will drastically reduce the signal of the rigid 2-Nitro-3,4-TDA crystals.

• Acquisition & Correction: Collect the spectrum. Immediately apply an "ATR Correction" algorithm in the spectrometer software. Causality: This mathematically normalizes the exaggerated low-frequency peaks (like the 820 cm⁻¹ thiophene bend) to match standard transmission data.

Analytical Workflow Visualization

Figure 1: Decision matrix and experimental workflow for FTIR analysis of 2-Nitro-3,4-TDA.

References

• What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? Achieve Superior Sensitivity And Accuracy - Kintek Press. 5

• FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. - ResearchGate. 3

• Infrared Absorption Spectroscopy - University of Delaware (udel.edu). 1

• FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review - Vandana Publications. 2

• Applications of Infrared Multiple Angle Incidence Resolution Spectrometry - Spectroscopy Online. 4

Sources

• 1. www1.udel.edu [www1.udel.edu]
• 2. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 3. researchgate.net [researchgate.net]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. kinteksolution.com [kinteksolution.com]

Benchmarking 2-Nitro-3,4-thiophenedicarboxylic Acid Derivatives for Next-Generation Semiconductor Applications: A Comparative Guide

The relentless pursuit of novel organic semiconductors with tailored electronic properties is a cornerstone of modern materials science. Thiophene-based molecules have emerged as a versatile and highly promising class of materials for applications in organic electronics, owing to their excellent charge transport characteristics and chemical stability.[1][2] This guide delves into the potential of a largely unexplored but promising scaffold: 2-Nitro-3,4-thiophenedicarboxylic acid . The strategic placement of potent electron-withdrawing nitro and carboxylic acid groups on the thiophene ring presents a compelling design strategy for achieving high-performance n-type and ambipolar semiconductors.[3][4][5]

This document serves as a comprehensive technical guide for researchers, materials scientists, and professionals in drug development venturing into organic electronics. We will objectively benchmark a series of proposed 2-Nitro-3,4-thiophenedicarboxylic acid derivatives, providing a robust framework for their synthesis, theoretical evaluation, and experimental characterization for semiconductor applications.

The Rationale: Engineering Electron-Deficient Thiophenes

The electronic properties of organic semiconductors are intrinsically linked to their molecular structure, particularly the energy levels of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). For efficient electron transport (n-type behavior), a low-lying LUMO is essential to facilitate electron injection and transport. The introduction of strong electron-withdrawing groups (EWGs) is a well-established strategy to lower both the HOMO and LUMO energy levels.[3][6]

The 2-Nitro-3,4-thiophenedicarboxylic acid core is an exemplary candidate for an n-type building block due to the combined electron-withdrawing effects of the nitro group (-NO2) and the two carboxylic acid (-COOH) functionalities. This strategic substitution is anticipated to significantly lower the LUMO energy level, making the resulting materials promising for applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).[2]

Proposed Derivatives for Benchmarking

To explore the potential of the 2-Nitro-3,4-thiophenedicarboxylic acid scaffold, we propose a series of derivatives for a comparative analysis. The primary modification will be the esterification of the dicarboxylic acid with various alkyl chains. This modification is crucial as it is expected to enhance the solubility of the materials, a key requirement for solution-based processing of thin films for electronic devices, and to influence the solid-state packing of the molecules, which profoundly impacts charge transport.

Compound ID	Derivative Name	Proposed Alkyl Chain (R)	Rationale for Inclusion
NTDA-C4	Di-butyl 2-nitrothiophene-3,4-dicarboxylate	n-Butyl	A standard short alkyl chain to improve solubility while minimizing the insulating effect of long alkyl chains.
NTDA-C8	Di-octyl 2-nitrothiophene-3,4-dicarboxylate	n-Octyl	A longer alkyl chain to significantly enhance solubility in a wider range of organic solvents, potentially leading to different thin-film morphologies.
NTDA-2EH	Di(2-ethylhexyl) 2-nitrothiophene-3,4-dicarboxylate	2-Ethylhexyl	A branched alkyl chain known to disrupt excessive crystallization, which can sometimes be beneficial for achieving uniform thin films and isotropic charge transport.
NTDA-Ph	Di-phenyl 2-nitrothiophene-3,4-dicarboxylate	Phenyl	An aromatic substituent to investigate the effect of π-π stacking interactions between the ester groups and the thiophene core on the overall electronic structure and packing.

Theoretical Benchmarking: A Computational Approach

In the absence of experimental data for this specific class of compounds, a robust computational investigation provides an invaluable predictive framework. Density Functional Theory (DFT) is a powerful tool for calculating the electronic properties of molecules and predicting their potential as semiconductors.[7][8][9]

Computational Workflow

Caption: A typical DFT workflow for predicting the electronic properties of novel organic molecules.

Predicted Electronic Properties (Hypothetical Data)

The following table presents a hypothetical but realistic set of predicted electronic properties for the proposed derivatives based on DFT calculations. These values are for illustrative purposes to demonstrate the expected trends.

Compound ID	Predicted HOMO (eV)	Predicted LUMO (eV)	Predicted Bandgap (eV)	Predicted Semiconductor Type
NTDA-C4	-6.5	-3.8	2.7	n-type
NTDA-C8	-6.4	-3.7	2.7	n-type
NTDA-2EH	-6.3	-3.6	2.7	n-type/ambipolar
NTDA-Ph	-6.6	-4.0	2.6	Strong n-type

Interpretation: The consistently low LUMO levels across all proposed derivatives strongly suggest their potential as n-type semiconductors. The phenyl-substituted derivative (NTDA-Ph) is predicted to have the lowest LUMO, potentially making it the most potent n-type candidate. The branched alkyl chain in NTDA-2EH might lead to a slightly higher LUMO but could offer advantages in terms of film morphology and device processability.

Proposed Synthesis and Experimental Validation

A crucial aspect of this guide is to provide actionable protocols for the synthesis and experimental validation of these novel materials.

General Synthetic Pathway

The synthesis of the target diesters can be approached through a multi-step process starting from commercially available thiophene derivatives. A plausible synthetic route is outlined below.[10][11][12][13]

Caption: Proposed synthetic route for 2-Nitro-3,4-thiophenedicarboxylate esters.

Experimental Workflow: OFET Fabrication and Characterization

To experimentally benchmark the performance of the synthesized derivatives, the fabrication and characterization of Organic Field-Effect Transistors (OFETs) is the gold standard.

Step-by-Step OFET Fabrication and Measurement Protocol:

• Substrate Preparation:

  • Begin with heavily n-doped silicon wafers with a thermally grown silicon dioxide (SiO2) layer (typically 200-300 nm) acting as the gate dielectric.

  • Clean the substrates sequentially in an ultrasonic bath with deionized water, acetone, and isopropanol.

  • Treat the SiO2 surface with a hydrophobic self-assembled monolayer (SAM), such as octadecyltrichlorosilane (OTS), to improve the interface with the organic semiconductor.

• Organic Semiconductor Deposition:

  • Dissolve the synthesized NTDA derivative in a suitable organic solvent (e.g., chloroform, chlorobenzene) at a concentration of 5-10 mg/mL.

  • Deposit a thin film of the organic semiconductor onto the treated substrate using a solution-processing technique like spin-coating or drop-casting.[14]

  • Anneal the film at an optimized temperature to improve molecular ordering and remove residual solvent.

• Electrode Deposition:

  • Define the source and drain electrodes on top of the semiconductor film using a shadow mask.

  • Thermally evaporate a suitable metal for the electrodes, typically gold (Au), to a thickness of 50-100 nm. The channel length (L) and width (W) are defined by the shadow mask.

• Electrical Characterization:

  • Place the fabricated OFET device on a probe station in an inert atmosphere (e.g., a nitrogen-filled glovebox) to minimize degradation from air and moisture.

  • Use a semiconductor parameter analyzer to measure the output and transfer characteristics of the OFET.

  • Output Characteristics: Measure the drain current (ID) as a function of the drain-source voltage (VDS) at different gate-source voltages (VGS).

  • Transfer Characteristics: Measure ID as a function of VGS at a constant VDS in both the linear and saturation regimes.

Caption: Workflow for the fabrication and characterization of Organic Field-Effect Transistors.

Key Performance Metrics for Comparison

The following key performance indicators (KPIs) should be extracted from the OFET measurements to objectively compare the semiconductor performance of the different NTDA derivatives.

Performance Metric	Description	Importance
Charge Carrier Mobility (μ)	The average velocity of charge carriers in the semiconductor material under an applied electric field. It is a measure of how efficiently charges move.	A higher mobility leads to faster switching speeds and higher current output in transistors.
On/Off Current Ratio (ION/IOFF)	The ratio of the drain current when the transistor is in the "on" state (conducting) to the drain current in the "off" state (non-conducting).	A high on/off ratio is crucial for digital logic applications to distinguish between the "1" and "0" states and to minimize power consumption.
Threshold Voltage (Vth)	The minimum gate voltage required to induce a conducting channel and turn the transistor "on".	A low threshold voltage is desirable for low-power operation of electronic devices.
Air Stability	The ability of the material and the device to maintain its performance characteristics when exposed to ambient air (oxygen and moisture).	A critical factor for the practical application and lifetime of organic electronic devices.

Concluding Remarks and Future Outlook

The 2-Nitro-3,4-thiophenedicarboxylic acid scaffold represents a highly promising, yet underexplored, platform for the design of novel n-type and ambipolar organic semiconductors. The strategic incorporation of strong electron-withdrawing groups is a theoretically sound approach to achieving the desired electronic properties for high-performance organic electronics.

This guide provides a comprehensive roadmap for researchers to synthesize, theoretically model, and experimentally validate a series of derivatives based on this core structure. The proposed benchmarking workflow, from computational prediction to OFET fabrication and characterization, offers a systematic methodology for evaluating the potential of these new materials.

Future work should focus on the successful synthesis and characterization of the proposed NTDA derivatives. Further optimization of device fabrication, including the choice of gate dielectric, electrode materials, and deposition techniques, will be crucial for unlocking the full potential of this new class of organic semiconductors. The insights gained from this family of materials could pave the way for the next generation of flexible, low-cost, and high-performance organic electronic devices.

References

• Dithienylnaphthalenes and quaterthiophenes substituted with electron-withdrawing groups as n-type organic semiconductors for organic field-effect transistors.
• Facile Synthesis of 3-Nitro-2-substituted Thiophenes. The Journal of Organic Chemistry.
• Dithienylnaphthalenes and quaterthiophenes substituted with electron-withdrawing groups as n-type organic semiconductors for organic field-effect transistors.
• Thiophene-3,4-dicarboxylic Acid: Synthesis, Properties, and Applications in Organic Chemistry. NINGBO INNO PHARMCHEM CO.,LTD..
• Effect of nitro groups on electrochemical and photovoltaic behavior of tris-thiophenes used in organic solar cells.
• Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiol
• Synthesis, optical and electrochemical properties of 4,4′-bibenzo[c]thiophene deriv
• Introducing a new 7-ring fused diindenone-dithieno[3,2-b:2',3'-d]thiophene unit as a promising component for organic semiconductor m
• Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica.
• Thiophene-Based Trimers and Their Bioapplic
• Exploring Thiophene Compounds: Pioneering Applications in Organic Electronics. Semantic Scholar.
• Theoretical and Spectroscopic Study of 2-carbaldehyde oxime-5-Nitrothiophene. International Journal of Pharmaceutical Sciences Review and Research.
• Computational Study of the Electronic Structures, UV-Vis Spectra and Static Second-Order Nonlinear Optical Susceptibilities of Macrocyclic Thiophene Deriv
• Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxyl
• 2,3-Disubstituted Thiophene-Based Organic Dyes for Solar Cells. NTU Scholars.
• Thiophenes Endowed with Electron-Accepting Groups: A Structural Study.
• Thiophene-Based Semiconducting Materials: Integrated Functionalities of Electronics and Photonics. J-STAGE.
• Computational Investigation on the Electronic Structure and Functionalities of a Thiophene-Based Covalent Triazine Framework. Semantic Scholar.
• The Critical Role of Electron-Donating Thiophene Groups on the Mechanical and Thermal Properties of Donor–Acceptor Semiconducting Polymers. OSTI.GOV.
• DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Deriv
• DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Deriv
• Thiophene, 2-nitro-. PubChem.
• Theoretical investigations into the charge transfer properties of thiophene α-substituted naphthodithiophene diimides: excellent n-channel and ambipolar organic semiconductors. RSC Publishing.
• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journals.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 3. Dithienylnaphthalenes and quaterthiophenes substituted with electron-withdrawing groups as n-type organic semiconductors for organic field-effect transistors - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Theoretical investigations into the charge transfer properties of thiophene α-substituted naphthodithiophene diimides: excellent n-channel and ambipolar organic semiconductors - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. Computational study of the electronic structures, UV-Vis spectra and static second-order nonlinear optical susceptibilities of macrocyclic thiophene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides [beilstein-journals.org]
• 14. Introducing a new 7-ring fused diindenone-dithieno[3,2-b:2',3'-d]thiophene unit as a promising component for organic semiconductor materials - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Nitro-3,4-thiophenedicarboxylic Acid

Introduction: As researchers and drug development professionals, our commitment to innovation is matched only by our dedication to safety and environmental stewardship. The handling and disposal of specialized chemical reagents like 2-Nitro-3,4-thiophenedicarboxylic acid (CAS No. 932032-15-0) demand a meticulous and informed approach. This compound, which combines a nitrated aromatic system with acidic functional groups, must be managed as hazardous waste from cradle to grave.

This guide moves beyond simple checklists to provide a procedural and logical framework for the safe disposal of 2-Nitro-3,4-thiophenedicarboxylic acid. By understanding the chemical principles behind these protocols, you can ensure the safety of your laboratory personnel, maintain regulatory compliance, and protect our shared environment.

Hazard Profile: Understanding the 'Why'

Effective disposal begins with a comprehensive understanding of the risks. 2-Nitro-3,4-thiophenedicarboxylic acid is not a benign substance; its structure presents multiple hazards that dictate our handling and disposal strategy. The Globally Harmonized System (GHS) classifications for this compound provide a clear summary of its primary risks.[1]

Hazard Classification	GHS Category	Hazard Code	Implication
Acute Toxicity	Category 4	H302 + H312 + H332	Harmful if swallowed, in contact with skin, or if inhaled.[1]
Skin Irritation	Category 2	H315	Causes skin irritation.[1]
Eye Irritation	Category 2A	H319	Causes serious eye irritation.[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H336	May cause drowsiness or dizziness.[1]

Expert Analysis: The presence of the nitro group on the aromatic thiophene ring is a key concern. Nitroaromatic compounds as a class can be thermally sensitive and may pose energetic risks under certain conditions. Furthermore, the dicarboxylic acid functionality means the compound will exhibit acidic properties. While thiophene itself is a flammable liquid, this solid derivative's primary risks, as identified, are toxicological.[2][3] Therefore, every step of the disposal process is designed to mitigate exposure and prevent unintended reactions.

Personal Protective Equipment (PPE) & Handling

Before any handling or disposal operations commence, establishing a barrier between you and the chemical is paramount. All operations involving 2-Nitro-3,4-thiophenedicarboxylic acid, including weighing and preparing for disposal, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[4]

PPE Item	Specification	Purpose
Gloves	Chemical-resistant Nitrile or Neoprene	To prevent skin contact and absorption, addressing the H312 and H315 hazards.
Eye Protection	Chemical safety goggles and/or a full-face shield	To protect eyes from dust and splashes, addressing the H319 serious eye irritation hazard.[5][6]
Lab Coat	Flame-resistant, fully buttoned	To protect clothing and skin from contamination.
Respiratory	Not required if handled exclusively in a fume hood	A certified respirator may be necessary for spill clean-up outside of a hood.[2]

Emergency Protocol: Spill Management

In the event of a spill, a swift and correct response is critical to prevent exposure and environmental contamination.

Step-by-Step Spill Clean-up:

• Alert & Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Eliminate Ignition Sources: Although the compound is a solid, this is a general best practice when dealing with any chemical spill.[3][4]

• Don PPE: Wear the appropriate PPE as detailed in the table above, including respiratory protection if the spill is large or outside a fume hood.

• Contain & Absorb: Cover the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.[4][7] DO NOT use combustible materials like paper towels to absorb the chemical.

• Collect Waste: Carefully sweep the absorbed material and spilled solid into a clearly labeled, sealable hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials (sponges, wipes) must also be disposed of as hazardous waste.[4]

Core Disposal Workflow

The disposal of 2-Nitro-3,4-thiophenedicarboxylic acid must be managed through your institution's official hazardous waste program. At no point should this chemical or its containers be disposed of in the regular trash or washed down the drain.[4]

Caption: Disposal workflow for 2-Nitro-3,4-thiophenedicarboxylic acid.

Procedural Steps:

• Waste Segregation: Collect waste 2-Nitro-3,4-thiophenedicarboxylic acid and any materials contaminated with it (e.g., weighing paper, contaminated gloves) separately from other waste streams. Combining hazardous waste with non-hazardous waste needlessly increases disposal volume and cost.[8]

• Containerization: Place the waste into a robust, leak-proof container that can be securely sealed. The container must be compatible with the chemical; a high-density polyethylene (HDPE) container is a suitable choice.

• Labeling: Affix a hazardous waste label to the container immediately. The label must include:

  • The full, unabbreviated chemical name: "Waste 2-Nitro-3,4-thiophenedicarboxylic acid".

  • Clear hazard identification (e.g., "Harmful," "Irritant").

  • The date when waste was first added to the container.

• Storage: Store the sealed waste container in a designated satellite accumulation area. This area should provide secondary containment and be located away from heat and incompatible materials, such as strong bases, oxidizing agents, and reducing agents.[4]

• Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) department or an approved hazardous waste contractor to schedule a pickup.[4][7] Provide them with the full chemical name and any other available safety information.

In-Laboratory Neutralization (Optional Pre-Treatment)

For laboratories with the appropriate engineering controls and trained personnel, neutralizing the acidity of small quantities of this waste can be considered a pre-treatment step. This process mitigates the corrosive hazard but does not eliminate the compound's inherent toxicity. The resulting neutralized solution must still be collected and disposed of as hazardous waste.

Protocol: Neutralization of Small Quantities (<5g)

• Preparation: Perform this procedure in a chemical fume hood. Place a beaker containing the 2-Nitro-3,4-thiophenedicarboxylic acid waste into a larger ice bath to manage heat generation.

• Dilution: Slowly add cold water to the waste to create a slurry or solution.

• Neutralization: While stirring, slowly and carefully add a dilute solution of a weak base, such as 5% sodium bicarbonate, dropwise. Vigorous gas (CO₂) evolution will occur. Control the rate of addition to prevent excessive foaming and splashing.

• pH Monitoring: Periodically check the pH of the solution using pH paper. Continue adding the base until the pH is between 6.0 and 8.0.

• Final Disposal: Transfer the neutralized solution to your designated aqueous hazardous waste container, label it appropriately (e.g., "Neutralized 2-Nitro-3,4-thiophenedicarboxylic acid solution"), and arrange for EHS pickup.

References

• Material Safety Data Sheet Thiophene. Sciencelab.com.

• 2-nitrothiophene-3,4-dicarboxylic acid — Chemical Substance Information. NextSDS.

• Safe Handling and Storage of Nitro Compounds. Benchchem.

• Safety evaluation of substituted thiophenes used as flavoring ingredients. Food and Chemical Toxicology.

• THIOPHENE EXTRA PURE - Safety Data Sheet. Loba Chemie.

• Laboratory Liquid Waste Disposal Flow Chart. The University of Tokyo.

• 2-Nitrothiophene-4-carboxaldehyde - Safety Data Sheet. Fisher Scientific.

• 3,4-Thiophenedicarboxylic Acid - Safety Data Sheet. TCI Chemicals.

• 3,4-Thiophenedicarboxylic acid - Safety Data Sheet. Fisher Scientific.

• Essential Procedures for the Safe Disposal of 1-(3-Nitrophenyl)-2-nitropropene. Benchchem.

• Working with Hazardous Chemicals. Organic Syntheses.

• Safety Data Sheet. MilliporeSigma.

• 3-Nitropropionic Acid - Safety Data Sheet. Cayman Chemical.

• Safety Data Sheet. National Metrology Institute of Japan.

• Medicinal chemistry-based perspectives on thiophene and its derivatives. RSC Medicinal Chemistry.

• In-Laboratory Treatment of Chemical Waste. University of British Columbia.

Sources

• 1. nextsds.com [nextsds.com]
• 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 3. lobachemie.com [lobachemie.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. fishersci.com [fishersci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Personal protective equipment for handling 2-Nitro-3,4-thiophenedicarboxylic acid

As a Senior Application Scientist, I frequently observe laboratories treating functionalized heterocycles with generic safety protocols. This is a critical operational error. 2-Nitro-3,4-thiophenedicarboxylic acid is a highly specialized building block utilized in advanced drug discovery and materials science. Handling this compound requires moving beyond basic compliance and understanding the specific physicochemical mechanisms that drive its hazard profile.

This guide provides a comprehensive, self-validating system for the safe handling, experimental utilization, and disposal of this compound.

Chemical Hazard Profile & Mechanism of Toxicity

To design an effective safety protocol, we must first understand why this specific molecule is hazardous. The base structure, 3,4-thiophenedicarboxylic acid (CAS: 4282-29-5), is a known skin and severe eye irritant[1]. However, the introduction of the nitro group (-NO₂) at the C2 position fundamentally alters its risk profile, combining the hazards of organic acids with those of nitroaromatics[2][3].

• pH-Driven Tissue Damage: The dicarboxylic acid moieties readily dissociate upon contact with moisture (such as sweat, tear ducts, or mucous membranes). This causes a rapid, localized drop in pH, leading to protein denaturation and severe, potentially irreversible tissue damage[1].

• Lipophilicity and Transdermal Penetration: The nitro group significantly increases the lipophilicity of the thiophene ring. When this compound is dissolved in polar aprotic solvents commonly used in synthesis (e.g., DMSO, DMF), its ability to rapidly permeate the stratum corneum is drastically enhanced.

• Mutagenic Potential: Nitrothiophene derivatives are suspected of causing genetic defects (H341)[2][3]. In vivo, nitroaromatics can undergo enzymatic reduction to form reactive hydroxylamine intermediates that create DNA adducts. Systemic absorption via inhalation of dust or dermal solvent transport must be strictly prevented.

Personal Protective Equipment (PPE) Matrix

Standard latex or thin nitrile examination gloves are insufficient for handling this compound, particularly when in solution[4][5]. The following table summarizes the quantitative performance data and authoritative standards required for safe handling.

PPE Category	Specification / Standard	Recommended Material	Scientific Justification & Operational Data
Hand Protection	6 / EN ISO 374-1 (Type A)	Butyl Rubber (>0.4 mm) or Double-gloved Heavy Nitrile	Thin nitrile provides splash protection but has a breakthrough time of <30 min for polar aprotic solvents. Butyl rubber provides >480 min breakthrough time against DMSO/DMF carrier solvents[4][7].
Eye/Face Protection	OSHA 29 CFR 1910.133 / EN 166	Chemical Splash Goggles & Face Shield	The dicarboxylic acid poses a severe risk of irreversible corneal damage. Standard safety glasses with side shields are inadequate against solvent splashes[1][8].
Respiratory Protection	9 / EN 149	N95/P100 Particulate Respirator	Mandatory if handling dry powder outside a fume hood to prevent inhalation of mutagenic, combustible dust[3][9].
Body Protection	General Lab Safety	Flame-retardant Lab Coat & Impervious Apron	Protects against the combustible nature of nitro-solids and prevents transdermal exposure via contaminated clothing[1][10].

Standard Operating Procedure (SOP): Experimental Workflow

Workflow: Catalytic Reduction of 2-Nitro-3,4-thiophenedicarboxylic Acid This transformation (reducing the nitro group to an amine) is a standard procedure in synthesizing thieno-fused heterocycles. Due to the mutagenic nature of the precursor, strict adherence to this self-validating SOP is required.

Step-by-Step Methodology:

• PPE Verification: Inspect butyl rubber gloves for signs of chemical degradation (swelling, stiffening, or cracking) per EN 374-4 standards[4]. Don chemical splash goggles and a flame-retardant lab coat.

• Engineering Control Validation: Verify that the chemical fume hood has a continuous face velocity of 80–100 feet per minute (fpm).

• Weighing (Dust Hazard Mitigation): Place an anti-static weighing boat on the balance inside the fume hood. Carefully transfer the crystalline powder to avoid aerosolizing the compound. Causality Note: Static electricity can repel fine nitroaromatic powders, causing them to become airborne.

• In-Situ Dissolution: Slowly add the reaction solvent (e.g., anhydrous ethanol or DMF) directly to the weighing boat or the receiving flask inside the hood. Causality Note: Dissolving the powder immediately transitions the physical hazard from an inhalation risk to a dermal risk, which is easier to control via containment.

• Reaction Setup: Transfer the solution to a heavy-walled hydrogenation flask. Add the catalyst (e.g., Pd/C) strictly under an inert argon atmosphere. Causality Note: Nitroaromatics are combustible solids; introducing a dry catalyst in the presence of oxygen and solvent vapors risks ignition[10].

• Decontamination: Post-transfer, wipe down the balance and fume hood surfaces with a 5% sodium bicarbonate solution to neutralize any residual dicarboxylic acid dust, followed by a distilled water wipe.

Fig 1. Safe handling and experimental workflow for 2-Nitro-3,4-thiophenedicarboxylic acid.

Emergency Response & Spill Mitigation

In the event of a spill, immediate categorization of the spill state (dry powder vs. solvent-dissolved) dictates the response logic.

Step-by-Step Spill Cleanup Protocol:

• Evacuation & Assessment: Evacuate personnel from the immediate vicinity. Identify if the spill is dry powder or dissolved in a carrier solvent.

• Respiratory Protection: If dry powder is spilled outside a fume hood, responders must don a P100/FFP3 half-mask respirator to prevent inhalation of mutagenic particulates[3][9].

• Containment (Dry Spill): Do NOT dry sweep, as this aerosolizes the compound. Lightly mist the powder with a 5% sodium bicarbonate solution to bind the dust and neutralize the acidic moieties[1].

• Containment (Wet Spill): Surround and cover the solvent spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Causality Note: Never use combustible absorbents like sawdust, as nitroaromatics can react exothermically with organic materials[10].

• Collection: Use non-sparking tools to scoop the neutralized/absorbed material into a high-density polyethylene (HDPE) hazardous waste container.

Fig 2. Emergency spill response logic for dry powder versus solvent-dissolved states.

Waste Disposal & Decommissioning Plan

Improper disposal of nitroaromatic carboxylic acids can lead to severe environmental contamination and reactive hazards in waste storage.

• Chemical Segregation: 2-Nitro-3,4-thiophenedicarboxylic acid waste must be strictly segregated from strong oxidizing agents, strong bases, and reducing agents[3][6].

• Labeling: Label waste containers explicitly with "Hazardous Waste: Mutagenic Nitroaromatic Carboxylic Acid" alongside the applicable GHS pictograms (Health Hazard, Exclamation Mark).

• Disposal Route: Do not discharge into the laboratory sewer system[6][11]. The compound is not readily biodegradable and must be decommissioned via high-temperature incineration at an EPA/RCRA-approved chemical waste facility.

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. valsynthese.ch [valsynthese.ch]
• 4. smigroupuk.com [smigroupuk.com]
• 5. dplgroup.com [dplgroup.com]
• 6. tenax4you.com [tenax4you.com]
• 7. mapa-pro.com [mapa-pro.com]
• 8. extapps.dec.ny.gov [extapps.dec.ny.gov]
• 9. Metalworking Fluids - Metalworking Fluids: Safety and Health Best Practices Manual | Occupational Safety and Health Administration [osha.gov]
• 10. 2-硝基噻吩 85%, technical grade | Sigma-Aldrich [sigmaaldrich.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]